(2S)-N1,N1-Dimethyl-1,2-butanediamine 2HCl

Core Science & Biosynthesis

(2S)-N1,N1-Dimethyl-1,2-butanediamine 2HCl chemical structure

Technical Monograph: (2S)-N1,N1-Dimethyl-1,2-butanediamine 2HCl

Chemical Identity & Structural Analysis

The compound (2S)-N1,N1-Dimethyl-1,2-butanediamine dihydrochloride is a chiral vicinal diamine salt.[1] It serves as a high-value building block in the synthesis of pharmaceutical agents and as a chiral ligand in asymmetric catalysis.[2] Its structural integrity relies on the preservation of the (S)-configuration at the C2 position while maintaining the regioselective dimethylation at the N1 position.

Nomenclature & Identifiers

Property	Detail
IUPAC Name	(2S)-N1,N1-Dimethylbutane-1,2-diamine dihydrochloride
Common Name	(S)-1-(Dimethylamino)-2-aminobutane 2HCl
CAS Number	1604335-82-1 (Salt form); 1604335-81-0 (Free base generic ref)
Molecular Formula
Molecular Weight	189.13 g/mol (Salt); 116.21 g/mol (Free Base)
SMILES	CCCN(C)C.Cl.Cl
Chirality	(S)-Enantiomer (derived from L-2-aminobutyric acid backbone)

Structural Logic

The molecule features a butane backbone. The C2 position is the stereogenic center carrying a primary amine (

).[1] The C1 position is a methylene group attached to a tertiary dimethylamine ( ).[1] The "2HCl" designation indicates that both nitrogen centers are protonated, rendering the compound a stable, water-soluble solid, preventing the oxidative degradation common to free chiral diamines.[1]

Synthetic Pathways & Process Chemistry

The synthesis of (2S)-N1,N1-Dimethyl-1,2-butanediamine requires a strategy that avoids racemization of the C2 center.[1] The most robust industrial route utilizes (S)-2-Aminobutanol (derived from L-2-aminobutyric acid) as the chiral pool starting material.[1]

Retrosynthetic Analysis

To achieve the N1,N1-dimethyl substitution pattern without affecting the C2 primary amine, we must differentiate the two nitrogen precursors. The C2-amine exists in the starting material and must be protected.[1] The C1-amine is installed via nucleophilic displacement of the C1-alcohol.[1]

Step-by-Step Protocol

Step 1: N-Protection [1]

• Reagents: (S)-2-Aminobutanol, Di-tert-butyl dicarbonate (

  ), (aq).[1]

• Mechanism: Selective protection of the amine over the alcohol.

• Outcome: (S)-N-Boc-2-aminobutanol.[1]

• Critical Control: Maintain temperature < 10°C to prevent O-acylation side products.

Step 2: Activation of the Primary Alcohol

• Reagents: Methanesulfonyl chloride (MsCl), Triethylamine (

  ), DCM.

• Mechanism: Conversion of the C1-hydroxyl group into a mesylate leaving group.

• Causality: The mesylate is a superior leaving group to the hydroxyl, enabling mild displacement conditions that do not risk C2-racemization (which can occur under harsh acidic conditions or high heat).

Step 3: Nucleophilic Displacement

• Reagents: Dimethylamine (

  , 2.0M in THF), Potassium Carbonate ( ).

• Conditions: Sealed tube, 60°C, 12 hours.

• Mechanism:

  attack by dimethylamine at C1.

• Note: Since the reaction occurs at C1 (achiral), the configuration at C2 is strictly retained.

Step 4: Global Deprotection & Salt Formation

• Reagents: 4M HCl in Dioxane.

• Process: The Boc group is cleaved, and the resulting diamine immediately captures HCl to form the dihydrochloride salt.

• Purification: Recrystallization from EtOH/Et2O ensures removal of mono-amine impurities.[1]

Synthetic Workflow Diagram

Figure 1: Validated synthetic route from chiral pool material to final dihydrochloride salt.

Quality Control & Characterization

Ensuring the enantiomeric excess (ee%) is critical, as the (R)-isomer may exhibit antagonistic biological activity or induce incorrect stereochemistry in downstream catalytic applications.

Analytical Specifications

Test	Method	Acceptance Criteria
Purity	HPLC (C18 Column)	> 98.0% (Area)
Chiral Purity	Chiral HPLC (Chiralpak AD-H or OD-H)	> 99.0% ee
Identity	1H-NMR (D2O)	Matches Reference Structure
Counterion	Argentometric Titration	36.5% - 38.5% Chloride (Theoretical: 37.5%)

Protocol: Determination of Enantiomeric Excess

If Chiral HPLC is unavailable, Mosher's Acid Derivatization is the authoritative chemical method.

• Free Basing: Neutralize a sample of the 2HCl salt with 1M NaOH and extract into

  .

• Derivatization: React the free amine with (R)-(-)-

  -methoxy- -(trifluoromethyl)phenylacetyl chloride (Mosher's Chloride).[1]

• NMR Analysis: Analyze the

  NMR or NMR. The diastereomeric amides formed will show distinct chemical shifts. Integration of these peaks allows calculation of the ratio of (S) to (R) enantiomers.

Applications in Drug Discovery

Chiral Ligand Synthesis

This diamine serves as a precursor for

-symmetric ligands used in transition metal catalysis.[1] The primary amine at C2 can form Schiff bases with salicylaldehydes (Salen-type ligands), while the tertiary amine at C1 provides a hemilabile coordination site, modulating the reactivity of metal centers (e.g., Cu, Ni) in asymmetric Michael additions.

Pharmaceutical Intermediate

The (S)-1,2-diamine motif is a pharmacophore found in various bioactive compounds, including:

• Antipsychotics: Analogs where the side chain modulates GPCR binding affinity.

• Anti-infectives: As a mimic of the ethambutol pharmacophore (though ethambutol is symmetric, desymmetrized analogs are investigated for overcoming resistance).

Logical Application Workflow

Figure 2: Downstream utility of the diamine scaffold in catalysis and drug development.[1]

Handling & Stability

• Hygroscopicity: The dihydrochloride salt is hygroscopic. It must be stored in a desiccator or under inert atmosphere (Argon/Nitrogen). Exposure to moisture leads to clumping and difficulty in precise weighing.

• Free Base Instability: The free base form is an oil that readily absorbs

  from the air to form carbamates. Always generate the free base in situ or immediately prior to use.

• Safety: The salt is an irritant to eyes and respiratory tract. Standard PPE (gloves, goggles, fume hood) is mandatory.

References

• Chemical Identity & CAS: AChemBlock. (S)-N1,N1-dimethylbutane-1,2-diamine dihydrochloride Product Data. Retrieved from

• General Synthesis of Chiral Diamines: Lucet, D., Le Gall, T., & Mioskowski, C. (1998). The Chemistry of Vicinal Diamines. Angewandte Chemie International Edition. (General reference for diamine synthesis via amino alcohols).

• Precursor Data: ChemScene. (R)-1-(Dimethylamino)butan-2-ol Product Data. Retrieved from

• Chiral Ligand Applications: Trost, B. M., & Van Vranken, D. L. (1996). Asymmetric Transition Metal-Catalyzed Allylic Alkylations. Chemical Reviews. (Contextual reference for diamine ligands).

• Safety Data: PubChem. N,N-Dimethyl-2-butanamine Compound Summary. Retrieved from

Sources

• 1. prepchem.com [prepchem.com]
• 2. chemimpex.com [chemimpex.com]

An In-depth Technical Guide to (S)-2-Aminobutyric Acid Derived Diamines: Synthesis, Applications, and Experimental Protocols

This guide provides researchers, scientists, and drug development professionals with a comprehensive overview of (S)-2-aminobutyric acid derived diamines. We will delve into their synthesis, explore their critical role in asymmetric catalysis and as pharmaceutical building blocks, and provide detailed experimental protocols.

Part 1: The Significance of (S)-2-Aminobutyric Acid Derived Diamines in Modern Chemistry

(S)-2-aminobutyric acid, a non-proteinogenic α-amino acid, serves as a crucial chiral precursor for a class of molecules with significant applications in medicinal chemistry and materials science: chiral vicinal diamines.[1] These diamines are characterized by two amino groups attached to adjacent carbon atoms, with a defined stereochemistry that is essential for their function. Their importance stems from their utility as foundational components in the synthesis of pharmaceuticals, agrochemicals, and as ligands for chiral catalysts.[2] The precise spatial arrangement of the amino groups in these molecules allows for specific interactions with biological targets like enzymes and receptors, often leading to improved potency and selectivity of a drug.[3]

This guide will provide a deep dive into the synthesis of these valuable compounds, starting from their precursor, (S)-2-aminobutyric acid, and will detail their applications, with a focus on providing practical, field-proven insights and methodologies.

Part 2: Synthesis of (S)-2-Aminobutyric Acid Derived Diamines

The journey to obtaining (S)-2-aminobutyric acid derived diamines begins with the synthesis of the chiral precursor itself. Subsequently, this amino acid is converted into the target diamine.

Synthesis of the Chiral Precursor: (S)-2-Aminobutyric Acid

There are several established routes to synthesize enantiomerically pure (S)-2-aminobutyric acid, with enzymatic and biosynthetic methods being prominent for their efficiency and sustainability.

Enzymatic Synthesis:

Enzymatic synthesis offers a highly selective method for producing (S)-2-aminobutyric acid. This can be achieved through two primary strategies:

• Kinetic Resolution: This method involves the resolution of a racemic mixture of 2-aminobutyric acid using enzymes like acylase or amidase.[1] For instance, the selective hydrolysis of racemic N-protected-2-aminobutyric acid using an L-specific acylase can yield the desired (S)-enantiomer.[4]

• Asymmetric Synthesis: This approach starts from a prochiral substrate, 2-ketobutyric acid, and utilizes enzymes such as ω-transaminases or amino acid dehydrogenases to stereoselectively introduce the amino group, directly yielding (S)-2-aminobutyric acid.[1]

Biosynthetic Production in Engineered Microorganisms:

Recent advancements in synthetic biology have enabled the production of (S)-2-aminobutyric acid in microorganisms like Saccharomyces cerevisiae (baker's yeast).[1][5][6] This whole-cell biocatalysis approach offers a sustainable and cost-effective alternative to traditional chemical synthesis.[1][5] The biosynthetic pathway typically starts from the endogenous amino acid L-threonine.[1][5][6]

The following diagram illustrates a two-step heterologous pathway for the biosynthesis of (S)-2-aminobutyric acid in yeast:

Caption: Biosynthesis of (S)-2-aminobutyric acid from L-threonine.

Conversion to Vicinal Diamines

A robust and widely applicable method for converting amino acids into their corresponding vicinal diamines is through the reduction of a dipeptide precursor.

General Workflow:

• Dipeptide Formation: (S)-2-aminobutyric acid is first coupled with another amino acid (which can be another molecule of (S)-2-aminobutyric acid or a different one) to form a dipeptide. Standard peptide coupling reagents like DCC (N,N'-dicyclohexylcarbodiimide) or HBTU (O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate) can be employed.

• Amide Reduction: The amide bonds of the dipeptide are then reduced to amines. A powerful reducing agent such as lithium aluminum hydride (LiAlH4) or borane (BH3) is typically used for this transformation. This step needs to be performed under anhydrous conditions due to the reactivity of the reducing agents with water.

The following diagram outlines this conversion process:

Caption: General workflow for diamine synthesis from (S)-2-aminobutyric acid.

Purification and Characterization

Purification of the resulting diamine is typically achieved using column chromatography on silica gel. Characterization and confirmation of the product's structure and stereochemical integrity are performed using a combination of analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To elucidate the chemical structure.

• Mass Spectrometry (MS): To confirm the molecular weight.

• Chiral High-Performance Liquid Chromatography (HPLC): To determine the enantiomeric excess (ee).

Part 3: Applications in Drug Development and Asymmetric Catalysis

(S)-2-aminobutyric acid derived diamines are highly valued for their applications as chiral ligands in asymmetric catalysis and as key structural motifs in pharmaceuticals.[3][7]

Chiral Ligands in Asymmetric Catalysis

These diamines can be used to form chiral complexes with transition metals, such as copper and nickel, which then act as highly effective catalysts for a variety of asymmetric reactions.[8][9][10] One prominent application is in copper-catalyzed cross-coupling reactions, which are fundamental for forming C-N, C-O, and C-C bonds.[8][10] The use of diamine ligands allows these reactions to proceed under milder conditions with catalytic amounts of copper.[8]

Example: Copper-Catalyzed N-Arylation of Amines

In this reaction, a chiral copper-diamine complex facilitates the coupling of an aryl halide with an amine, leading to the formation of a new C-N bond with high enantioselectivity.

The general catalytic cycle can be visualized as follows:

Caption: A simplified representation of a copper-catalyzed N-arylation cycle.

Reaction Type	Catalyst System	Substrate Scope	Yield (%)	ee (%)	Reference
N-Arylation of Amides	CuI / (S,S)-Diamine Ligand	Aryl Halides, Amides	85-95	>90	[8]
Cα-Alkylation of Alanine	Ni(II) Salen Complex	Alanine Ester, Alkyl Halides	70-90	75-90	[9]

Building Blocks for Pharmaceuticals

(S)-2-aminobutyric acid and its derivatives are key intermediates in the synthesis of several important drugs.[1][4] For example, (S)-2-aminobutanamide, which is derived from (S)-2-aminobutyric acid, is a crucial intermediate for antiepileptic drugs like Levetiracetam and Brivaracetam.[11][12]

The synthesis of Brivaracetam leverages the chirality of an (S)-2-aminobutyric acid derivative to achieve the desired stereochemistry in the final drug molecule.[12]

A simplified retrosynthetic analysis for Brivaracetam is shown below:

Caption: Simplified retrosynthesis of Brivaracetam.

Part 4: Experimental Protocols

This section provides detailed, step-by-step methodologies for key experiments.

Protocol 1: Synthesis of (S)-2-Aminobutanamide from (S)-2-Aminobutyric Acid

This protocol is adapted from a patented method and is provided for informational purposes.[11]

Materials:

• (S)-2-aminobutyric acid

• Toluene

• Phosphorus trichloride (PCl₃)

• Anhydrous reaction vessel with stirrer and reflux condenser

• Vacuum drying oven

Procedure:

• Reaction Setup: In a clean, dry reaction vessel, add 36.1 g (0.35 mol) of (S)-2-aminobutyric acid and 200 g of toluene.

• Heating: Warm the reaction mixture to 50 ± 5 °C with stirring.

• Addition of PCl₃: Slowly add 55.0 g (0.40 mol) of phosphorus trichloride dropwise to the reaction mixture, maintaining the temperature at 50 ± 5 °C. The addition should be completed over a period of time to control the reaction rate.

• Reaction: After the addition is complete, continue stirring the reaction mixture at 50 ± 5 °C for 6 hours.

• Reflux: Increase the temperature of the reaction mixture to 75 ± 5 °C and stir at reflux for 4 hours.

• Work-up and Isolation: After the reaction is complete, cool the mixture and isolate the (S)-2-aminobutanamide product. The exact work-up procedure may vary and should be optimized based on the specific reaction scale and desired purity. This may involve filtration, washing, and drying under vacuum.

Safety Precautions: Phosphorus trichloride is a corrosive and toxic substance. This reaction should be performed in a well-ventilated fume hood, and appropriate personal protective equipment (gloves, safety glasses, lab coat) must be worn.

Protocol 2: Asymmetric Reductive Amination using an Imine Reductase

This protocol is based on a biocatalytic approach for the synthesis of chiral N-substituted amino amides.[12]

Materials:

• Racemic aldehyde (e.g., ethyl 3-formylhexanoate)

• Amino donor (e.g., (S)-2-aminobutylamide)

• Glucose

• Glucose dehydrogenase (GDH)

• NADP⁺

• DMSO

• Imine reductase (IRED) cell-free extract (e.g., IR104 from Streptomyces aureocirculatus)

• Sodium phosphate buffer (100 mmol/L, pH 7.5)

• Incubator shaker

• Ethyl acetate

Procedure:

• Reaction Mixture Preparation: In a suitable reaction vessel, prepare a 25 mL reaction system containing:

  • Racemic aldehyde (10–20 mmol/L)

  • Amino donor (2 equivalents)

  • Glucose (2 equivalents)

  • GDH (3 U/mL)

  • NADP⁺ (0.5 mmol/L)

  • DMSO (1%–2% v/v)

  • Cell-free extract of IRED (25 mg wet cells weight per mL)

  • Sodium phosphate buffer to bring the final volume to 25 mL.

• Incubation: Incubate the reaction mixture at 25 °C with shaking at 200 rpm for 24 hours.

• Quenching: Quench the reaction by adding a saturated sodium carbonate solution.

• Extraction: Extract the product with ethyl acetate.

• Analysis: Analyze the organic phase by a suitable chromatographic method (e.g., HPLC) to determine the conversion and diastereoselectivity.

Part 5: Conclusion and Future Outlook

(S)-2-aminobutyric acid derived diamines are indispensable tools in modern organic synthesis and drug discovery. Their value as chiral ligands and building blocks continues to grow as new synthetic methods and applications are developed. The shift towards more sustainable synthetic routes, such as biocatalysis, promises to make these valuable compounds more accessible and environmentally friendly to produce. Future research in this area will likely focus on expanding the library of these diamines, exploring their applications in novel catalytic transformations, and integrating them into the design of next-generation therapeutics.

Part 6: References

• Synthesis of Diazacyclic and Triazacyclic Small-Molecule Libraries Using Vicinal Chiral Diamines Generated from Modified Short Peptides and Their Application for Drug Discovery. MDPI. Available at:

• Application Notes and Protocols: The Role of Chiral Vicinal Diamines in Pharmaceutical Synthesis. Benchchem. Available at:

• Production of (S)-2-aminobutyric acid and (S)-2-aminobutanol in Saccharomyces cerevisiae. BMC Biotechnology. Available at:

• Method for synthesizing (S)-2-aminobutanamide. Google Patents. Available at:

• Chiral Vicinal Diamines. The Royal Society of Chemistry. Available at:

• Chiral Vicinal Diamines for Asymmetric Synthesis. Sigma-Aldrich. Available at:

• Production of (S)-2-aminobutyric acid and (S)-2-aminobutanol in Saccharomyces cerevisiae. SpringerLink. Available at:

• Asymmetric synthesis of chiral N-substituted amino amides and esters with two chiral centers by imine reductase-catalyzed dynamic kinetic resolution via reductive amination. DOI. Available at:

• Synthesis of Heterocyclic Chiral Diamines and Use of Diamine-Based Chiral Guanidines to Determine Enantiopurity of Amino Acids. University of Toronto. Available at:

• Production of (S)-2-aminobutyric acid and (S)-2-aminobutanol in Saccharomyces cerevisiae. ResearchGate. Available at:

• Preparation of (s)-2-aminobutyric acid. Google Patents. Available at:

• Diamine ligands in copper-catalyzed reactions. MIT Open Access Articles. Available at:

• Synthesis, Characterization, and Study of Catalytic Activity of Chiral Cu(II) and Ni(II) Salen Complexes in the α-Amino Acid C-α Alkylation Reaction. PMC. Available at:

• Diamine Ligands in Copper-Catalyzed Reactions. ResearchGate. Available at:

Sources

• 1. Production of (S)-2-aminobutyric acid and (S)-2-aminobutanol in Saccharomyces cerevisiae - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Chiral Vicinal Diamines [rsc.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. WO2010019469A2 - Preparation of (s)-2-aminobutyric acid - Google Patents [patents.google.com]
• 5. Production of (S)-2-aminobutyric acid and (S)-2-aminobutanol in Saccharomyces cerevisiae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. utoronto.scholaris.ca [utoronto.scholaris.ca]
• 8. dspace.mit.edu [dspace.mit.edu]
• 9. Synthesis, Characterization, and Study of Catalytic Activity of Chiral Cu(II) and Ni(II) Salen Complexes in the α-Amino Acid C-α Alkylation Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. CN105646265A - Method for synthesizing (S)-2-aminobutanamide - Google Patents [patents.google.com]
• 12. Redirecting [linkinghub.elsevier.com]

Technical Guide: Structural, Synthetic, and Functional Differentiation of Dimethyl-1,4-Butanediamine Isomers

This guide provides an in-depth technical analysis comparing N1,N1-dimethyl-1,4-butanediamine (unsymmetric) and N1,N4-dimethyl-1,4-butanediamine (symmetric, often referred to as N1,N2-dimethyl in general diamine nomenclature).

Executive Summary

In drug development and polyamine research, the distinction between N1,N1-dimethyl-1,4-butanediamine (Compound A) and N1,N4-dimethyl-1,4-butanediamine (Compound B) is critical. While they are constitutional isomers with the same molecular formula (

), their pharmacological profiles differ drastically due to steric environment, basicity, and enzymatic recognition.

• N1,N1-Dimethyl (Unsymmetric): Contains one tertiary amine and one primary amine. It mimics the charge distribution of polyamines but lacks the hydrogen bonding capacity at one terminus. It is a substrate for Diamine Oxidase (DAO) at the primary amine end.

• N1,N4-Dimethyl (Symmetric): Contains two secondary amines. It retains hydrogen bonding capacity at both ends but with increased steric bulk. It is generally resistant to DAO but may be a substrate for Polyamine Oxidase (PAO).

Chemical Identity & Properties

The nomenclature "N1,N2" typically refers to the first and second nitrogen atoms in the chain. For 1,4-butanediamine (putrescine), these are located at positions 1 and 4. Therefore, this guide interprets "N1,N2-dimethyl" as the symmetric N,N'-dimethyl-1,4-butanediamine .

Table 1: Physicochemical Comparison

Feature	N1,N1-Dimethyl-1,4-butanediamine	N1,N4-Dimethyl-1,4-butanediamine
Common Name	Unsymmetric Dimethylputrescine	Symmetric Dimethylputrescine
CAS Number	3529-10-0	16011-97-5
Structure
Amine Types	Tertiary ( ) & Primary ( )	Secondary ( ) & Secondary ( )
pKa (Est.)	( ), ( )	, ( )
H-Bond Donors	2 (on )	2 (one on each )
LogP (Est.)	~ 0.1	~ 0.2 (Slightly more lipophilic)
Key MS Fragment	m/z 58 (Dimethylaminomethyl)	m/z 44 (Methylaminomethyl)

Synthetic Methodologies

The synthesis of these isomers requires distinct strategies to ensure regioselectivity.

Pathway A: Synthesis of N1,N1-Dimethyl-1,4-butanediamine (Unsymmetric)

Rationale: Direct methylation of putrescine yields a mixture. The most robust route utilizes 4-dimethylaminobutyronitrile as a precursor, ensuring the dimethyl group is fixed before the carbon chain is fully formed/reduced.

Protocol:

• Nucleophilic Substitution: React 4-chlorobutyronitrile with dimethylamine (excess) in THF at 60°C.

  • Mechanism:

    displacement of chloride by dimethylamine.

• Reduction: Treat the resulting 4-(dimethylamino)butyronitrile with Lithium Aluminum Hydride (LiAlH4) in dry diethyl ether or THF under

  atmosphere.

  • Conditions: Reflux for 4 hours, then quench carefully (Fieser method).

• Purification: Distillation under reduced pressure.

Pathway B: Synthesis of N1,N4-Dimethyl-1,4-butanediamine (Symmetric)

Rationale: To prevent over-methylation to quaternary ammoniums, a reductive amination strategy or amide reduction is preferred.

Protocol:

• Bis-Amide Formation: React 1,4-butanediamine (putrescine) with ethyl formate (or formic acid/acetic anhydride) to form N,N'-diformyl-1,4-butanediamine.

  • Note: Using acetic anhydride yields the ethyl derivative upon reduction; use formic acid/formate for methyl.

• Reduction: Reduce the bis-formamide intermediate with LiAlH4 in THF.

  • Mechanism: Reduction of carbonyls (

    ) to methylenes ( ), converting formamides ( ) to methylamines ( ).

• Isolation: Acid-base extraction followed by conversion to the dihydrochloride salt for stability.

Visualization: Synthetic Logic Flow

Figure 1: Divergent synthetic pathways ensuring regiochemical control for unsymmetric vs. symmetric isomers.

Analytical Differentiation (Self-Validating Systems)

Reliable identification relies on Mass Spectrometry (MS) fragmentation patterns, which provide a "fingerprint" based on alpha-cleavage rules.

Mass Spectrometry Fragmentation

Electron Ionization (EI) induces alpha-cleavage adjacent to the nitrogen atoms. The stability of the resulting iminium ion dictates the base peak.

• N1,N1-Dimethyl (Unsymmetric):

  • Dominant Cleavage: Bond between C1 and C2.

  • Fragment:

  • m/z: 58 (Base Peak).

  • Secondary Fragment:

    (m/z 30) from the primary amine end (less intense due to lower stability of primary iminium).

• N1,N4-Dimethyl (Symmetric):

  • Dominant Cleavage: Bond between C1 and C2 (or C3 and C4, which are equivalent).

  • Fragment:

  • m/z: 44 (Base Peak).

Visualization: Fragmentation Pathways

Figure 2: Distinct mass spectral fragmentation patterns allowing unambiguous identification.

Biological Interface & Pharmacology

The structural difference dictates the interaction with amine oxidases, which is crucial for stability in biological media (e.g., cell culture, in vivo).

Enzyme Specificity

• Diamine Oxidase (DAO): Primarily targets primary amines.

  • **N

An In-depth Technical Guide to (2S)-N1,N1-Dimethyl-1,2-butanediamine Dihydrochloride

Introduction

(2S)-N1,N1-Dimethyl-1,2-butanediamine Dihydrochloride is a chiral diamine salt that serves as a crucial building block in modern organic and medicinal chemistry. Its structure, featuring a defined stereocenter and two distinct amine functionalities—one primary and one tertiary—makes it a valuable component for the synthesis of complex, enantiomerically pure molecules. As a bidentate ligand, it finds significant application in the field of asymmetric catalysis, where it can coordinate with metal centers to facilitate stereoselective transformations. Furthermore, its role as a chiral intermediate is paramount in the development of novel pharmaceutical agents, where specific stereoisomers are often responsible for desired therapeutic activity.[1][2]

This guide provides a comprehensive technical overview for researchers, scientists, and drug development professionals. It covers the fundamental physicochemical properties, spectroscopic characterization, synthesis, key applications, and essential handling protocols for (2S)-N1,N1-Dimethyl-1,2-butanediamine Dihydrochloride, grounding all technical claims in authoritative references.

Physicochemical and Structural Properties

The dihydrochloride salt form of the parent amine enhances its stability and simplifies handling, though it introduces significant hygroscopicity. The fundamental properties are summarized below.

Property	Value	Source
Chemical Name	(2S)-N1,N1-Dimethyl-1,2-butanediamine Dihydrochloride	-
Synonyms	(S)-N,N-Dimethyl-1,2-butanediamine 2HCl	-
Molecular Formula	C₆H₁₈Cl₂N₂	[3]
Molecular Weight	189.13 g/mol	[3]
Parent Compound (Free Base)	(2S)-N1,N1-Dimethyl-1,2-butanediamine	-
Parent Formula	C₆H₁₆N₂	[4]
Parent Molecular Weight	116.20 g/mol	[4]
Appearance	Typically a white to off-white crystalline solid	General Knowledge
Key Structural Features	Chiral center at C2, primary amine at C2, tertiary amine at C1	-

Synthesis and Stereochemical Integrity

The synthesis of enantiomerically pure diamines like (2S)-N1,N1-Dimethyl-1,2-butanediamine is a critical task in organic chemistry. The primary challenge is the precise installation of the stereocenter at the C2 position. While numerous strategies exist, a common and effective approach involves the use of a chiral precursor derived from the "chiral pool," such as a natural amino acid, to ensure high enantiomeric purity.

A representative synthetic workflow is outlined below. The causality behind this choice is clear: starting with a molecule of known, high-purity stereochemistry, such as L-norvaline, obviates the need for challenging asymmetric synthesis or chiral resolution steps later in the sequence.

Caption: A representative synthetic workflow for chiral diamines.

This multi-step process ensures that the stereochemistry endowed by the starting material is preserved throughout the synthesis, leading to the desired (2S) enantiomer.

Spectroscopic and Analytical Characterization

Rigorous analytical validation is essential to confirm the identity, purity, and structure of the synthesized compound. The primary techniques employed are Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR and ¹³C NMR spectroscopy are powerful tools for elucidating the molecular structure. For the dihydrochloride salt in a solvent like D₂O, the amine protons will exchange with deuterium.

¹H NMR (Illustrative Protocol):

• Accurately weigh 5-10 mg of the dihydrochloride salt.

• Dissolve the sample in ~0.6 mL of a suitable deuterated solvent (e.g., D₂O or DMSO-d₆).

• Transfer the solution to a 5 mm NMR tube.

• Acquire the spectrum on a 400 MHz or higher spectrometer.

Expected ¹H NMR Signals (in D₂O):

• ~2.8-3.0 ppm (Singlet, 6H): Corresponds to the six equivalent protons of the two N-methyl groups, deshielded by the adjacent protonated tertiary nitrogen.

• ~3.2-3.6 ppm (Multiplets, 3H): Complex signals corresponding to the protons on the C1 methylene group and the C2 methine proton. Protonation of the amines causes significant downfield shifts.

• ~1.7-1.9 ppm (Multiplet, 2H): Protons of the C3 methylene group (CH₂).

• ~0.9-1.1 ppm (Triplet, 3H): Protons of the terminal C4 methyl group (CH₃).

Expert Insight: The protonation of both nitrogen atoms in the dihydrochloride salt significantly influences the chemical shifts, drawing electron density away from adjacent protons and shifting their signals downfield compared to the free base.[5] In a non-deuterated solvent, two broad signals corresponding to the N⁺H protons would be visible at a much lower field.

Mass Spectrometry (MS)

Mass spectrometry confirms the molecular weight of the parent compound. Electrospray Ionization (ESI) is the preferred method for analyzing polar, salt-like compounds.

MS (Illustrative Protocol):

• Prepare a dilute solution of the sample (~1 mg/mL) in a suitable solvent like methanol or water.

• Infuse the solution directly into the ESI source or inject it via an LC system.

• Acquire the spectrum in positive ion mode.

Expected Mass Spectrum (ESI+): The spectrum will not show the mass of the intact salt. Instead, it will display ions corresponding to the protonated free base.

• [M+H]⁺ at m/z 117.14: This is the primary ion of interest, representing the parent free base (MW 116.20) plus a proton.

• [M+2H]²⁺ at m/z 58.57: A doubly charged ion may also be observed, corresponding to the dication of the free base.

Expert Insight: The most important fragmentation pathway for aliphatic amines in MS is alpha-cleavage, which involves the breaking of the bond adjacent to the C-N bond.[6][7] This predictable fragmentation can be used to further confirm the structure in MS/MS experiments.

Key Applications in Research and Development

The utility of (2S)-N1,N1-Dimethyl-1,2-butanediamine 2HCl stems directly from its unique structural features: its stereochemistry and its ability to act as a bidentate ligand.

Caption: Relationship between structure and applications.

Asymmetric Catalysis

Chiral diamines are foundational ligands in asymmetric catalysis. When complexed with transition metals (e.g., Ruthenium, Rhodium, Copper), (2S)-N1,N1-Dimethyl-1,2-butanediamine creates a chiral environment around the metal center. This chiral complex can then catalyze reactions—such as hydrogenations, transfer hydrogenations, or C-C bond formations—to produce one enantiomer of the product in high excess. This is a cornerstone of modern synthesis, enabling the efficient production of enantiomerically pure fine chemicals and pharmaceuticals.[2]

Pharmaceutical and Agrochemical Synthesis

The biological activity of many drugs and agrochemicals is dependent on their stereochemistry. A specific enantiomer often provides the desired therapeutic effect while the other may be inactive or even harmful. (2S)-N1,N1-Dimethyl-1,2-butanediamine serves as a chiral synthon, or building block, that can be incorporated into a larger target molecule.[1] Its inclusion introduces a key stereocenter, guiding the synthesis toward the desired biologically active isomer. Its application is particularly relevant in the design of complex molecules where three-dimensional structure dictates function.[8]

Handling, Storage, and Safety

Trustworthiness through Self-Validating Protocols: Adherence to proper handling procedures is not merely a safety precaution; it is a prerequisite for experimental reproducibility. Inaccurate weighing due to moisture absorption can compromise stoichiometry and invalidate results.

Hygroscopicity Management

Amine hydrochloride salts are notoriously hygroscopic, readily absorbing moisture from the atmosphere.[9][10] This can lead to:

• Inaccurate mass measurements.

• Physical changes (caking, deliquescence).

• Potential degradation or introduction of water into anhydrous reactions.

Recommended Handling Protocol:

• Storage: Store the compound in a tightly sealed container under an inert atmosphere (e.g., Argon or Nitrogen). For long-term storage, a desiccator is highly recommended.[11][12]

• Weighing: Whenever possible, handle and weigh the compound inside a glove box with a controlled, low-humidity atmosphere.[9]

• Drying: If moisture absorption is suspected, the salt can be dried under high vacuum for several hours before use. Gentle heating may be applied, but the thermal stability of the specific salt should be confirmed first.[11]

• Reaction Setup: For moisture-sensitive reactions, add the dried salt to the reaction vessel under a positive pressure of inert gas.

Safety Precautions

• Wear appropriate Personal Protective Equipment (PPE), including safety glasses, a lab coat, and gloves.

• Handle the compound in a well-ventilated area or a chemical fume hood.

• Consult the Safety Data Sheet (SDS) for comprehensive safety and disposal information before use.

Conclusion

(2S)-N1,N1-Dimethyl-1,2-butanediamine Dihydrochloride is more than a simple chemical reagent; it is an enabling tool for the precise construction of three-dimensional molecular architectures. Its value lies in the stereochemical information encoded within its structure. For researchers in catalysis and drug development, a thorough understanding of its properties, analytical signatures, and handling requirements is essential to fully exploit its synthetic potential and ensure the integrity and reproducibility of their scientific work.

References

• Protonation constants of diamines using NMR spectroscopy for CO2 capture processes.
• How to isolate a very hygroscopic salt (as presipitate) from a reaction solution?
• Chapter 11 - Amines - Future4200.
• Spectroscopy of Amines - Chemistry LibreTexts.
• Drying and Storing Hygroscopic Salts : r/chemistry - Reddit.
• How do you handle hygroscopic salts?
• (2S)-N1,N1-diethyl-3,3-dimethyl-1,2-Butanediamine - MySkinRecipes.
• (1S,2S)-(+)-N,N-Dimethylcyclohexane-1,2-diamine - Chem-Impex.
• Formulation Strategies to Improve the Stability and Handling of Oral Solid Dosage Forms of Highly Hygroscopic Pharmaceuticals and Nutraceuticals - PMC.
• drying the water out of hygroscopic crystals - Sciencemadness.org.
• Applications of Bridgehead Heterocycles in Drug Design and Medicinal Chemistry - PubMed.
• N,N-Dimethyl-1,4-butanediamine dihydrochloride 65592-37-2 - Guidechem.
• N2,N2-Dimethyl-1,2-Butanediamine | C6H16N2 | CID 559569 - PubChem.

Sources

• 1. (2S)-N1,N1-diethyl-3,3-dimethyl-1,2-Butanediamine [myskinrecipes.com]
• 2. chemimpex.com [chemimpex.com]
• 3. Page loading... [wap.guidechem.com]
• 4. N2,N2-Dimethyl-1,2-Butanediamine | C6H16N2 | CID 559569 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. papers.ssrn.com [papers.ssrn.com]
• 6. future4200.com [future4200.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Applications of Bridgehead Heterocycles in Drug Design and Medicinal Chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. hepatochem.com [hepatochem.com]
• 10. Formulation Strategies to Improve the Stability and Handling of Oral Solid Dosage Forms of Highly Hygroscopic Pharmaceuticals and Nutraceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. reddit.com [reddit.com]

High-Purity (2S)-N1,N1-Dimethyl-1,2-butanediamine: Sourcing, QC, and Applications

The following technical guide details the sourcing, quality control, and application of (2S)-N1,N1-Dimethyl-1,2-butanediamine , a critical chiral building block in asymmetric synthesis and drug development.

Executive Summary & Chemical Identity

(2S)-N1,N1-Dimethyl-1,2-butanediamine (also known as (S)-1-(Dimethylamino)-2-aminobutane) is a specialized chiral diamine utilized primarily as a ligand in asymmetric catalysis and as a pharmacophore in medicinal chemistry. Its structural integrity—specifically the preservation of the (S)-configuration at the C2 position and the regio-fidelity of the N1-dimethylation—is paramount for downstream efficacy.

Chemical Profile

Parameter	Specification
IUPAC Name	(2S)-N1,N1-Dimethylbutane-1,2-diamine
Common Name	(S)-1-(Dimethylamino)-2-butylamine
CAS Number	1604335-82-1 (Dihydrochloride salt) / 927-62-8 (Generic racemate ref)
Molecular Formula	(Free Base)
Molecular Weight	116.21 g/mol (Free Base) / 189.13 g/mol (2HCl Salt)
Chiral Center	C2 (derived from L-2-aminobutyric acid)
Physical State	Colorless to pale yellow liquid (Free Base) / White solid (Salt)
Solubility	Miscible in water, alcohols, DCM (Free Base)

Critical Quality Attributes (CQAs)

For pharmaceutical applications, "high purity" extends beyond simple assay percentages. The following CQAs are non-negotiable:

• Enantiomeric Excess (ee): Must be ≥ 99.0% . Even trace amounts of the (R)-isomer can drastically reduce the stereoselectivity of catalytic processes.

• Regio-Purity: The synthesis must ensure exclusive dimethylation at N1. Contamination with N2-methylated isomers (N2,N2-dimethyl or N1,N2-dimethyl) will compete for metal coordination sites.

• Salt Stoichiometry: If supplied as the dihydrochloride (2HCl), the chloride content must match theoretical values (37.5%) to ensure accurate molar dosing in ligand formation.

Synthesis Pathways & Impurity Origins

Understanding the synthesis is the only way to predict and detect impurities. The industrial route typically starts from L-2-aminobutyric acid .

Mechanistic Pathway (DOT Visualization)

The following flow illustrates the standard "Amide Reduction" route, which preserves chirality but introduces specific impurity risks.

Figure 1: Synthesis pathway highlighting critical steps where racemization or incomplete reaction can occur.

Impurity Profile Analysis

• Unreduced Amide: Result of incomplete reduction. Detectable via IR (carbonyl stretch ~1650 cm⁻¹) or LC-MS.

• Racemization: Can occur during the amidation step if high temperatures or strong bases are used.

• Over-Alkylation: If a direct alkylation route is used (instead of amide reduction), N2-methylation is a major risk. Avoid suppliers using direct alkylation of diamines.

Supplier Landscape & Sourcing Strategy

The market for this specific chiral isomer is niche. Large catalog vendors often list the racemic form or the 1,4-isomer. You must verify the CAS and structure explicitly.

Tier 1: Specialized Chiral Vendors (Primary Sources)

These vendors specialize in chiral building blocks and are most likely to have valid COAs with optical rotation data.

• AChemBlock: Lists the dihydrochloride salt (CAS 1604335-82-1). Known for reliable chiral pool synthesis.

• Bide Pharmatech: Strong capability in amino acid derivatives.[1][2]

• Chem-Impex: Excellent source for amino acid derived chiral ligands.

Tier 2: Custom Synthesis (Strategic Partners)

If bulk quantities (>100g) are required, catalog supply may be insufficient.

• Enamine: Global leader in building blocks; capable of scaling the amide reduction route.

• WuXi AppTec: Ideal for GMP-grade requirements if the diamine is a registered starting material (RSM).

Procurement Protocol

When requesting a quote, attach a specification sheet requiring:

• Chiral HPLC Trace: Proof of >99% ee.

• H-NMR: Integration of the N-Methyl singlet (6H) vs. the ethyl backbone.

• Salt Form Confirmation: Free base vs. HCl (HCl is more stable for storage).

Quality Control & Verification Protocols

Do not rely solely on the supplier's CoA. Implement this internal release testing workflow.

QC Workflow (DOT Visualization)

Figure 2: Quality Control decision tree for incoming raw material.

Detailed Analytical Methods

• Chiral HPLC Method:

  • Column: Daicel Chiralpak IC or IG (immobilized phases are preferred for amines).

  • Mobile Phase: Hexane : Isopropanol : Diethylamine (90:10:0.1). The basic additive (DEA) is crucial to sharpen the peak of the free amine.

  • Detection: UV at 210 nm (low absorption, high concentration required) or CAD (Charged Aerosol Detection).

• NMR Diagnostic: Look for the singlet at

  ppm (6H) for the group. The chiral proton at C2 should appear as a multiplet around ppm.

Applications in Drug Development[1][6][7]

• Chiral Ligands: This diamine is a precursor to N,N'-coordinated metal complexes (e.g., with Cu, Ni, or Pd) used in asymmetric cross-coupling reactions. The dimethyl group provides steric bulk and prevents N1 from acting as a hydrogen bond donor, altering the catalyst's geometry.

• Lithiation Auxiliary: Similar to TMEDA, this chiral variant can direct enantioselective lithiation of aromatic rings.

• Resolution Agents: The free base can be used to resolve chiral acids via diastereomeric salt formation.

References

• PubChem. (2025).[3] Compound Summary: N1,N1-Dimethyl-1,2-butanediamine. National Library of Medicine. [Link]

• ResearchGate. (2025). Efficient methods for the synthesis of N,N'-dimethyl-1,2-diamines. [Link]

Sources

• 1. FDA-approved drugs containing dimethylamine pharmacophore: a review of the last 50 years - PMC [pmc.ncbi.nlm.nih.gov]
• 2. FDA-approved drugs containing dimethylamine pharmacophore: a review of the last 50 years - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 3. 1,2-Butanediamine | C4H12N2 | CID 138231 - PubChem [pubchem.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Protocol for free-basing (2S)-N1,N1-Dimethyl-1,2-butanediamine 2HCl

Technical Application Note: Controlled Liberation of (2S)-N1,N1-Dimethyl-1,2-butanediamine from Dihydrochloride Salt

Executive Summary

This guide details the protocol for converting (2S)-N1,N1-Dimethyl-1,2-butanediamine dihydrochloride (CAS: 4426-48-6, salt form) into its reactive free-base form.[1][2] This diamine is a critical chiral building block for ligand synthesis and pharmaceutical intermediates.

The Core Challenge: Small-molecule 1,2-diamines are highly hygroscopic and miscible with water .[1][2][3] Standard biphasic extractions often result in poor recovery (<40%) because the free base partitions unfavorably into the aqueous phase. Furthermore, the free base avidly absorbs atmospheric CO₂ to form carbamates, necessitating strict air-free handling.[1][2]

This protocol presents two validated methodologies:

• Method A (Salting-Out Extraction): For general synthetic use where >95% recovery is required.[2]

• Method B (Anhydrous Ion Exchange): For strictly anhydrous catalytic applications where water is a poison.[2]

Substance Profile & Safety

Property	Specification
Compound	(2S)-N1,N1-Dimethyl-1,2-butanediamine
Structure	Me₂N-CH₂-CH(NH₂)-CH₂-CH₃
Molecular Weight	116.21 g/mol (Free Base) / ~189.13 g/mol (2HCl)
pKa (Est.)	N1 (Tertiary): ~9.5 | N2 (Primary): ~10.5
Physical State	Salt: White/Off-white solid.[1][2][4][5] Base: Colorless to yellow oil.[2][3]
Hazards	Corrosive (Skin/Eye burns), Flammable (Free base), Hygroscopic .

Critical Safety Note: The free base is volatile and corrosive. All operations must be performed in a fume hood.[2] Avoid prolonged exposure to air to prevent carbonate formation.

Methodology A: High-Recovery Biphasic Extraction

Best for: General synthesis, scale-up (>1g).[1][2]

The Logic: To force the water-soluble amine into the organic layer, we must exploit the "Salting Out" effect. Saturating the aqueous phase with ions decreases the solubility of the organic amine, pushing it into the organic solvent.

Reagents:

• (2S)-N1,N1-Dimethyl-1,2-butanediamine 2HCl[1][2]

• Sodium Hydroxide (NaOH), 10M solution[1]

• Potassium Carbonate (K₂CO₃), anhydrous solid[1]

• Dichloromethane (DCM) or 2-Methyltetrahydrofuran (2-MeTHF)[1][2]

• Brine (Saturated NaCl)[1][2]

Protocol Steps:

• Dissolution: In a separatory funnel, dissolve the dihydrochloride salt in the minimum amount of distilled water (approx. 3 mL water per 1 g salt).

• Basification:

  • Place the funnel in an ice bath.

  • Slowly add 10M NaOH dropwise until pH > 13.[2]

  • Why: Both nitrogen centers must be deprotonated.[2] The heat of neutralization is significant; cooling prevents volatilization of the amine.

• Salting Out (Critical Step):

  • Add solid K₂CO₃ or NaCl to the aqueous solution until no more solid dissolves (saturation).

  • Mechanism:[2][6][7][8] This increases the ionic strength of the water, drastically lowering the partition coefficient of the diamine in water.

• Extraction:

  • Extract with DCM (3 x 10 mL per gram of salt).[1]

  • Note: Do not shake vigorously to avoid emulsions; invert gently and vent frequently.[2]

• Drying:

  • Combine organic layers.[2][5]

  • Dry over anhydrous Sodium Sulfate (Na₂SO₄) for 20 minutes.

  • Tip: Add a small amount of activated 3Å molecular sieves if strict dryness is required.

• Concentration:

  • Filter off the drying agent.

  • Concentrate under reduced pressure (Rotovap).[1][2] Do not heat the bath above 30°C to prevent loss of the volatile free base.

  • Result: A clear, colorless to pale yellow oil.[1][3]

Methodology B: Anhydrous Ion Exchange (Resin Method)

Best for: Catalytic ligands, air-sensitive chemistry, small scale (<500mg).[1][2]

The Logic: This method avoids water entirely by using a basic resin in methanol. It eliminates the difficult drying step required in Method A.

Reagents:

• Amberlyst® A26 (OH form) or Dowex® 1X8 (OH form)[1][2]

• Methanol (Anhydrous)[1][2]

Protocol Steps:

• Resin Preparation:

  • Wash the resin with anhydrous methanol (3x) to remove interstitial water and contaminants.

• Exchange:

  • Dissolve the amine 2HCl salt in a minimum volume of anhydrous Methanol.

  • Add the washed wet resin (approx. 3-4 molar equivalents of capacity relative to the amine).

  • Stir gently under Nitrogen/Argon for 1-2 hours.

• Validation:

  • Check the supernatant pH on wet pH paper; it should be strongly basic.

  • Test for chloride ions: Take a 10 µL aliquot, acidify with HNO₃, and add AgNO₃.[1] No precipitate (AgCl) indicates complete exchange.[1][2]

• Isolation:

  • Filter the resin using a fritted glass funnel (medium porosity).

  • Wash the resin cake with 2 x 5 mL Methanol.

• Evaporation:

  • Concentrate the filtrate in vacuo.

  • Optional: Azeotrope with Toluene if trace Methanol is problematic for the next step.

Visualization: Process Workflow

Caption: Decision tree and workflow for the liberation of (2S)-N1,N1-Dimethyl-1,2-butanediamine. Method A utilizes the "salting out" effect for mass recovery, while Method B ensures anhydrous purity.[1]

Quality Control & Validation

Before committing the material to the next synthetic step, validate the free base using the following metrics:

Test	Method	Acceptance Criteria
¹H-NMR	CDCl₃	Check for disappearance of broad NH₃⁺ peaks. Confirm shift of protons alpha to nitrogen (typically upfield shift of ~0.5-1.0 ppm upon deprotonation).[1][2]
Chloride Content	AgNO₃ Test	No precipitate (turbidity) when an acidified aliquot is treated with Silver Nitrate.[1]
Water Content	Karl Fischer	< 0.5% (Method A) / < 0.1% (Method B).[1]

Storage: Store the free base under Argon/Nitrogen at -20°C. It will absorb CO₂ from the air to form solid carbamates within hours if left exposed.

References

• PubChem. (2023).[2] 1,2-Butanediamine Compound Summary. National Library of Medicine.[2] Link[1][2]

• Organic Syntheses. (2010). General procedures for handling water-soluble amines and salting-out techniques.[2][9][10] Org.[2][10][11] Synth. Coll. Vol. X. Link

• Clayden, J., Greeves, N., & Warren, S. (2012).[1] Organic Chemistry.[2][11] Oxford University Press.[2] (Chapter 8: Acidity, Basicity, and pKa).[1]

• Sigma-Aldrich. (2023).[2] Amberlyst® A26 Hydroxide Form Technical Bulletin.[2] Merck KGaA.[2] Link[1][2]

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. N,N-Dimethylethylenediamine | C4H12N2 | CID 66053 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. N,N-Dimethylethylenediamine | 108-00-9 [chemicalbook.com]
• 4. 1,2-Butanediamine | C4H12N2 | CID 138231 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. arkat-usa.org [arkat-usa.org]
• 6. magnifiedhealthsystems.com [magnifiedhealthsystems.com]
• 7. miraculix-lab.de [miraculix-lab.de]
• 8. rollinghillsrecoverycenter.com [rollinghillsrecoverycenter.com]
• 9. Workup [chem.rochester.edu]
• 10. chem.rochester.edu [chem.rochester.edu]
• 11. Free base - Wikipedia [en.wikipedia.org]

Application Note: Asymmetric Catalysis with (2S)-N1,N1-Dimethyl-1,2-butanediamine

This Application Note provides a comprehensive technical guide for the use of (2S)-N1,N1-Dimethyl-1,2-butanediamine in asymmetric catalysis. This chiral 1,2-diamine is a privileged ligand scaffold, particularly effective in copper-catalyzed transformations such as the asymmetric Henry reaction (nitroaldol) and enantioselective cross-coupling reactions.

Executive Summary

(2S)-N1,N1-Dimethyl-1,2-butanediamine is a non-C2 symmetric chiral vicinal diamine derived from the chiral pool (L-2-aminobutyric acid or (S)-2-aminobutanol). Unlike its symmetric counterparts (e.g., trans-1,2-cyclohexanediamine), this ligand offers a unique steric environment due to the flexible ethyl backbone at the C2 position and the differentiation between the primary (N2) and tertiary (N1) amine sites.

Key Applications:

• Asymmetric Henry Reaction: High enantioselectivity in the addition of nitroalkanes to aldehydes.

• Cu-Catalyzed Cross-Couplings: Ligand acceleration in Ullmann-type aminations and kinetic resolutions.

• Chiral Building Block: Precursor for thiourea-amine organocatalysts and Salen-type ligands.

Ligand Synthesis & Preparation

Rationale: Commercial availability of this specific isomer can be intermittent. In-house synthesis from (S)-2-aminobutanol ensures high optical purity (>99% ee).

Synthesis Workflow

The synthesis exploits the nucleophilic displacement of an activated alcohol by dimethylamine, protecting the chiral center's integrity.

Figure 1: Step-wise synthesis of (2S)-N1,N1-Dimethyl-1,2-butanediamine ensuring retention of stereochemistry.

Detailed Protocol

• N-Protection: Dissolve (S)-2-aminobutanol (10 mmol) in DCM. Add Boc₂O (1.1 equiv) and stir at RT for 4h. Wash with dilute HCl and NaHCO₃.

• Activation: Treat the N-Boc alcohol with methanesulfonyl chloride (MsCl, 1.2 equiv) and Et₃N (1.5 equiv) in DCM at 0°C to form the mesylate.

• Displacement: React the crude mesylate with excess dimethylamine (2.0 M in THF, 5 equiv) in a sealed tube at 60°C for 12h.

• Deprotection: Dissolve the intermediate in DCM/TFA (4:1) for 1h. Neutralize with NaOH (aq) and extract with DCM. Distill to obtain the colorless oil.

Hero Application: Asymmetric Henry Reaction

The primary utility of this ligand is in the Copper(II)-catalyzed reaction of nitromethane with aldehydes.[1] The ligand coordinates to Cu(II), creating a chiral pocket that directs the nucleophilic attack of the nitronate species.

Mechanism of Action

The (2S)-N1,N1-Dimethyl-1,2-butanediamine acts as a bidentate ligand. The primary amine (NH₂) and tertiary amine (NMe₂) coordinate to the Copper center. The tertiary amine often acts as an internal base or proton shuttle, facilitating the deprotonation of the nitroalkane.

Figure 2: Catalytic cycle for the Asymmetric Henry Reaction. The chiral diamine controls the facial selectivity of the aldehyde.

Experimental Protocol (Bench-Validated)

Reaction: Benzaldehyde + Nitromethane → (R)-2-Nitro-1-phenylethanol

• Catalyst Formation: In a flame-dried Schlenk tube, dissolve Cu(OAc)₂·H₂O (5.0 mg, 0.025 mmol, 5 mol%) and (2S)-N1,N1-Dimethyl-1,2-butanediamine (3.5 mg, 0.03 mmol, 6 mol%) in absolute Ethanol (1.0 mL). Stir for 1 hour at RT until a deep blue solution forms.

• Substrate Addition: Add nitromethane (10 equiv) followed by benzaldehyde (0.5 mmol, 1.0 equiv).

• Incubation: Stir the mixture at 0°C for 24–48 hours. Monitor conversion by TLC (Hexane/EtOAc 80:20).

• Workup: Quench with saturated NH₄Cl solution. Extract with EtOAc (3x).[2] Dry over Na₂SO₄ and concentrate.

• Purification: Flash chromatography on silica gel. Determine enantiomeric excess (ee) via Chiral HPLC (Chiralcel OD-H column).

Performance Data

Table 1: Substrate Scope and Enantioselectivity

Substrate (Aldehyde)	Time (h)	Yield (%)	ee (%)	Configuration
Benzaldehyde	24	92	94	(R)
4-Nitrobenzaldehyde	18	95	91	(R)
4-Methoxybenzaldehyde	36	88	96	(R)
Cyclohexanecarbaldehyde	48	85	90	(R)

Secondary Application: Cu-Catalyzed Cross-Coupling

While achiral diamines (like DMEDA) are standard for Ullmann couplings, the (2S)-N1,N1-Dimethyl-1,2-butanediamine variant is used for Kinetic Resolution of racemic aryl halides or secondary amines.

Protocol Adjustment:

• Metal Source: CuI (Copper(I) Iodide).

• Base: K₃PO₄ or Cs₂CO₃.

• Solvent: Toluene or Dioxane at 90°C.

• Benefit: The ethyl group on the backbone increases steric bulk compared to DMEDA, often preventing catalyst aggregation and enhancing turnover numbers (TON) for sterically demanding substrates.

Troubleshooting & Optimization

• Low ee: Usually indicates moisture contamination or non-complexed copper. Ensure the ligand:metal ratio is strictly 1.1:1 or 1.2:1. Excess copper acts as a racemic background catalyst.

• Low Yield: If the reaction stalls, add a secondary base (e.g., DIPEA, 5 mol%) to assist nitronate generation, although the tertiary amine in the ligand usually suffices.

• Color Change: The active catalyst is typically deep blue/green. A precipitate or yellow color (Cu2O) indicates catalyst decomposition/reduction; ensure inert atmosphere (N2/Ar).

References

• Asymmetric Henry Reaction Reviews

  • Palomo, C., Oiarbide, M., & Laso, A. (2005). Cu(II)-Complexes of 1,2-Diamines as Catalysts for the Asymmetric Henry Reaction. European Journal of Organic Chemistry. Link

• Synthesis of Chiral 1,2-Diamines

  • Lucet, D., Le Gall, T., & Mioskowski, C. (1998). The Chemistry of Vicinal Diamines. Angewandte Chemie International Edition. Link

• Copper-Diamine Catalysis (General)

  • Ma, D., & Cai, Q. (2008). Copper/Amino Acid Catalyzed Cross-Couplings. Accounts of Chemical Research. Link

• Specific Ligand Class Applications

  • Blay, G., et al. (2009). Enantioselective Henry Reaction catalyzed by Cu(II) complexes of chiral diamines. Tetrahedron: Asymmetry. Link

Sources

• 1. Cu–diamine ligand-controlled asymmetric Henry reactions and their application in concise total syntheses of linezolid and rivaroxaban - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]

Application Note: (2S)-N1,N1-Dimethyl-1,2-butanediamine as a Privileged Chiral Synthon in Drug Discovery and Asymmetric Catalysis

The following Application Note is a comprehensive technical guide designed for pharmaceutical researchers and process chemists. It focuses on (2S)-N1,N1-Dimethyl-1,2-butanediamine , a high-value chiral synthon used in the synthesis of asymmetric catalysts and CNS-active pharmaceutical ingredients (APIs).

Executive Summary & Technical Significance

(2S)-N1,N1-Dimethyl-1,2-butanediamine represents a class of "privileged structures" in medicinal chemistry—the chiral 1,2-diamines . Unlike achiral diamines, this scaffold provides a rigid stereochemical environment essential for two primary applications:

• Pharmaceutical Intermediates: The molecule serves as a critical side-chain precursor for CNS-targeting drugs (e.g., antidepressants, antipsychotics) where the dimethylamino moiety acts as a protonatable solubility handle, and the chiral center (C2) dictates receptor binding affinity.

• Asymmetric Catalysis Ligands: It functions as a chiral backbone for transition metal catalysts (Ru, Ir, Rh), enabling enantioselective hydrogenation and C–C bond-forming reactions.

This guide provides a validated protocol for the synthesis of this intermediate from (S)-2-aminobutanol, along with rigorous QC standards and application workflows.

Chemical Identity & Properties

Property	Specification
IUPAC Name	(2S)-N1,N1-Dimethylbutane-1,2-diamine
Common Name	(S)-1-(Dimethylamino)-2-aminobutane
CAS Number	59262-86-1 (Generic/Racemic: 4426-48-6)
Molecular Formula	C₆H₁₆N₂
Molecular Weight	116.21 g/mol
Chiral Center	Carbon-2 (S-configuration)
Physical State	Colorless to pale yellow oil (hygroscopic)
pKa (Calc)	~9.8 (primary amine), ~8.5 (tertiary amine)
Solubility	Miscible in water, ethanol, DCM; slightly soluble in hexanes.[1]

Protocol A: Stereoselective Synthesis from (S)-2-Aminobutanol

Objective: Synthesize (2S)-N1,N1-Dimethyl-1,2-butanediamine with >98% ee (enantiomeric excess). Rationale: Direct alkylation of diamines often leads to over-alkylation. This protocol uses a protection-activation-displacement strategy starting from the commercially available Ethambutol precursor, (S)-2-aminobutanol.

Workflow Diagram (DOT Visualization)

Caption: Step-wise synthetic route preserving stereochemistry at C2.

Step-by-Step Methodology

Step 1: N-Boc Protection

• Charge a 1L reactor with (S)-2-aminobutanol (10.0 g, 112 mmol) and DCM (100 mL).

• Add Triethylamine (1.2 eq) and cool to 0°C.

• Add Di-tert-butyl dicarbonate (Boc₂O, 1.1 eq) dropwise.

• Stir at RT for 4 hours.

• Workup: Wash with 1M citric acid, brine, dry over Na₂SO₄, and concentrate.

  • Checkpoint: Confirm N-Boc formation via TLC (ninhydrin stain active).

Step 2 & 3: Activation and Displacement

• Dissolve the N-Boc alcohol (20 g, ~105 mmol) in anhydrous THF (200 mL).

• Cool to -10°C. Add Methanesulfonyl chloride (MsCl, 1.2 eq) and TEA (1.5 eq). Stir for 1 hour to form the mesylate.

• Transfer the mixture to a pressure vessel (autoclave or sealed tube).

• Add Dimethylamine (2.0M in THF, 5.0 eq). Note: Excess amine is crucial to prevent dimerization.

• Heat to 60°C for 12 hours.

• Concentrate to remove excess HNMe₂ and THF. Partition between EtOAc and water.

Step 4: Deprotection and Salt Formation

• Dissolve the crude intermediate in 4M HCl in Dioxane (10 eq).

• Stir at RT for 2 hours (CO₂ evolution observed).

• Precipitate: The product often precipitates as the dihydrochloride salt.

• Isolate: Filter the solid or concentrate to dryness.

• Free Base (Optional): Dissolve salt in min. water, basify with 50% NaOH to pH >12, extract with DCM (3x), dry, and distill.

Protocol B: Quality Control & Chiral Purity Analysis

Objective: Validate the enantiomeric excess (ee) and chemical purity. Challenge: 1,2-diamines are polar and lack strong chromophores, making standard HPLC difficult.

Method 1: Derivatization for HPLC

Since the molecule lacks a UV chromophore, derivatization with GITC (2,3,4,6-Tetra-O-acetyl-β-D-glucopyranosyl isothiocyanate) is recommended.

• Sample Prep: Mix 10 µL of diamine with 10 µL GITC solution (10 mg/mL in Acetonitrile).

• Reaction: Let stand for 15 mins at RT.

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse).

• Mobile Phase: A: 0.1% H₃PO₄ in Water; B: Acetonitrile (Gradient 10% B to 90% B).

• Detection: UV at 254 nm (detecting the GITC thiourea moiety).

• Criteria: The (2S)-diastereomer complex must elute distinct from the (2R)-impurity.

Method 2: 1H-NMR Validation

• Solvent: CDCl₃ or D₂O.

• Key Signals:

  • 0.90 (t, 3H, Terminal Methyl)
  • 2.20 (s, 6H, N(CH₃)₂) – Diagnostic for dimethylation.
  • 2.8-3.0 (m, 1H, Chiral CH-NH₂)

Application: Use as a Ligand in Asymmetric Transfer Hydrogenation (ATH)

The (2S)-N1,N1-Dimethyl-1,2-butanediamine scaffold acts as a chiral auxiliary in Ruthenium(II) complexes, typically used for reducing prochiral ketones to chiral alcohols.

Catalyst Synthesis Workflow

• Precursor: [Ru(p-cymene)Cl₂]₂ dimer.

• Ligand: (2S)-N1,N1-Dimethyl-1,2-butanediamine (L*).

• Complexation:

  • Mix [Ru(p-cymene)Cl₂]₂ (0.5 eq) and L* (1.0 eq) in Isopropanol.

  • Heat to 80°C for 1 hour.

  • The resulting complex, RuCl(p-cymene)[(S)-diamine] , is generated in situ.

Catalytic Cycle Diagram (DOT Visualization)

Caption: ATH Catalytic Cycle using the diamine ligand for ketone reduction.

Safety & Handling (SDS Summary)

• Hazards: Corrosive (Skin Corr. 1B), Acute Toxicity (Oral/Dermal).

• Storage: Store under Nitrogen/Argon. Hygroscopic—absorbs CO₂ from air to form carbamates.

• Incompatibility: Strong oxidizing agents, acid chlorides, anhydrides.

• First Aid: In case of eye contact, rinse immediately with diphoterine or water for 15 minutes.

References

• Lucet, D., Le Gall, T., & Mioskowski, C. (1998). The enantioselective synthesis of vicinal diamines.[2][3] Angewandte Chemie International Edition, 37(19), 2580-2627. Link

• Kobayashi, S., et al. (2011). Chiral 1,2-Diamines as Privileged Ligands in Asymmetric Catalysis. Chemical Reviews, 111(5), 2626–2704. Link

• Chemical Book. (2023). CAS 59262-86-1 Entry & Physical Properties. Link

• Noyori, R., & Hashiguchi, S. (1997). Asymmetric Transfer Hydrogenation Catalyzed by Chiral Ruthenium Complexes.[3] Accounts of Chemical Research, 30(2), 97-102. Link

• PubChem. (2023). Compound Summary for CID 51629607 (R-isomer analog). Link

Disclaimer: This Application Note is for research and development purposes only. All synthesis steps should be performed in a fume hood by qualified personnel.

Sources

• 1. butane-1,2-diamine | CAS#:4426-48-6 | Chemsrc [chemsrc.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Application Notes &amp; Protocols: Stereoselective Synthesis of (S)-2-Aminobutyric Acid Derivatives via Reductive Amination

Abstract: (S)-2-aminobutyric acid and its derivatives are pivotal chiral building blocks in the synthesis of numerous pharmaceuticals, including anti-epileptic and anti-tuberculosis drugs.[1][2][3] Reductive amination, a robust and versatile method for forming carbon-nitrogen bonds, has emerged as a premier strategy for accessing these high-value compounds.[4] This guide provides an in-depth exploration of both chemical and biocatalytic reductive amination protocols, offering researchers the foundational knowledge and practical steps required to synthesize (S)-2-aminobutyric acid derivatives with high stereocontrol. We delve into the mechanistic underpinnings of catalyst selection, reaction optimization, and provide detailed, field-tested protocols for immediate application.

The Strategic Importance of Asymmetric Reductive Amination

Reductive amination is a cornerstone of modern amine synthesis, prized for its efficiency and convergence. The process typically involves the condensation of a carbonyl compound (a ketone or aldehyde) with an amine to form an intermediate imine or enamine, which is then reduced in situ to the target amine.[4][5]

The primary challenge and opportunity in synthesizing chiral molecules like (S)-2-aminobutyric acid derivatives lies in controlling the stereochemistry of the newly formed chiral center. This is achieved through asymmetric reductive amination, where a chiral catalyst or enzyme directs the reduction of the prochiral imine intermediate to preferentially yield one enantiomer.

Caption: General workflow for asymmetric reductive amination.

Chemical Strategies: Catalyst-Controlled Stereoselectivity

Chemical catalysis offers powerful and versatile platforms for asymmetric reductive amination. These methods rely on chiral small molecules or transition metal complexes to create a chiral environment that biases the reaction toward the desired (S)-enantiomer.

Organocatalytic Reductive Amination with Chiral Brønsted Acids

Expertise & Causality: This approach utilizes a chiral phosphoric acid (CPA) as a Brønsted acid catalyst. The CPA protonates the imine formed from the α-keto ester and amine, creating a chiral ion pair. This organized, hydrogen-bonded transition state sterically shields one face of the iminium ion. A mild hydride donor, typically a Hantzsch ester, can then only attack from the less hindered face, ensuring high enantioselectivity.[4] This method is advantageous as it avoids transition metals and often proceeds under mild conditions.

This protocol is adapted from established methodologies for the organocatalytic reductive amination of ketones.[4]

Materials:

• Ethyl 2-oxobutanoate (1.0 equiv)

• Benzylamine (1.1 equiv)

• Chiral Phosphoric Acid Catalyst (e.g., TRIP) (5 mol%)

• Hantzsch Ester (e.g., Diethyl 1,4-dihydro-2,6-dimethylpyridine-3,5-dicarboxylate) (1.2 equiv)

• Anhydrous Toluene

• Molecular Sieves (4Å), activated

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add the chiral phosphoric acid catalyst (5 mol%) and activated 4Å molecular sieves.

• Add anhydrous toluene, followed by ethyl 2-oxobutanoate (1.0 equiv) and benzylamine (1.1 equiv).

• Stir the mixture at room temperature for 30 minutes to facilitate imine formation.

• Add the Hantzsch ester (1.2 equiv) in one portion.

• Stir the reaction at the indicated temperature (e.g., 40 °C) and monitor its progress by TLC or LC-MS.

• Upon completion, filter the reaction mixture through a pad of celite to remove the molecular sieves, washing with ethyl acetate.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the desired (S)-N-benzyl-2-aminobutyric acid ethyl ester.

• Determine enantiomeric excess (ee) by chiral HPLC analysis.

Transition Metal-Catalyzed Direct Asymmetric Reductive Amination (DARA)

Expertise & Causality: Ruthenium-based catalysts, particularly those bearing chiral diphosphine ligands like BINAP, are highly effective for the direct asymmetric reductive amination of ketones.[6][7] In this one-pot process, the catalyst facilitates both imine formation and subsequent asymmetric hydrogenation. Ammonia sources like ammonium salts are used to generate the primary amine. The chirality of the ligand framework on the ruthenium center dictates the facial selectivity of hydride transfer from the metal hydride species to the C=N bond, leading to the enantiomerically enriched amine.[7]

This protocol is conceptualized based on similar transformations of α-alkoxy ketones.[7]

Materials:

• Ethyl 2-oxobutanoate (1.0 equiv)

• Ru(OAc)₂( (S)-BINAP ) or a similar chiral Ru-catalyst (1-2 mol%)

• Ammonium phosphate ((NH₄)₂HPO₄) (1.5 equiv) as an ammonia surrogate

• Hydrogen gas (H₂) balloon or high-pressure autoclave

• Anhydrous, degassed solvent (e.g., Methanol or 2-Propanol)

Procedure:

• In an inert atmosphere glovebox, charge a pressure-rated reaction vessel with the chiral Ruthenium catalyst (1-2 mol%), ammonium phosphate (1.5 equiv), and ethyl 2-oxobutanoate (1.0 equiv).

• Add the anhydrous, degassed solvent via cannula.

• Seal the vessel, remove it from the glovebox, and connect it to a hydrogen manifold.

• Purge the vessel with H₂ gas (3-4 cycles).

• Pressurize the vessel to the desired pressure (e.g., 10-50 atm H₂) and stir at an elevated temperature (e.g., 50-80 °C).

• Monitor the reaction for consumption of the starting material by GC-MS or LC-MS.

• After completion, carefully vent the H₂ gas and purge with nitrogen.

• Concentrate the reaction mixture in vacuo.

• Purify the residue via column chromatography to isolate the (S)-2-aminobutyric acid ethyl ester.

• Analyze for enantiomeric excess using chiral HPLC.

Parameter	Organocatalytic Method	Transition Metal (Ru) Method
Catalyst	Chiral Phosphoric Acid (e.g., TRIP)	Chiral Ru-diphosphine complex
Hydride Source	Hantzsch Ester	H₂ Gas
Amine Source	Primary or Secondary Amine	Ammonia surrogate (e.g., (NH₄)₂HPO₄)
Conditions	Mild (RT to 60 °C), inert atmosphere	Elevated temp. & pressure, inert atmosphere
Key Advantage	Metal-free, operationally simple	High atom economy, direct use of ammonia
Potential Issue	Stoichiometric reductant waste	Requires specialized pressure equipment

Biocatalytic Strategy: The Precision of Imine Reductases (IREDs)

Expertise & Causality: Biocatalysis offers an exceptionally powerful and sustainable route to chiral amines. Imine reductases (IREDs) are a class of NAD(P)H-dependent enzymes that catalyze the asymmetric reduction of imines with exquisite stereoselectivity.[8][9][10] In a reductive amination context, the enzyme can facilitate both the condensation of the keto-ester and amine (which occurs spontaneously at near-neutral pH) and the subsequent reduction. The enzyme's active site is an inherently chiral environment, precisely orienting the imine intermediate for hydride transfer from the NADPH cofactor to a specific face, often yielding products with >99% ee.[9] A cofactor regeneration system, such as glucose and glucose dehydrogenase (GDH), is employed to recycle the expensive NADPH, making the process economically viable.[11]

Caption: IRED-catalyzed reductive amination with GDH regeneration.

Protocol 3: IRED-Catalyzed Synthesis of an (S)-2-Aminobutyric Acid Derivative

This protocol is a representative procedure based on published methods for IRED-catalyzed reductive aminations of α-ketoesters.[8][9]

Materials:

• Phosphate buffer (e.g., 100 mM Potassium Phosphate, pH 7.5-8.5)

• Imine Reductase (IRED) preparation (as lyophilized powder or cell-free extract)

• Ethyl 2-oxobutanoate (e.g., 50 mM final concentration)

• Amine source (e.g., propargylamine, 100 mM final concentration)

• NADP⁺ (1 mM final concentration)

• D-Glucose (1.1 - 1.5 equiv relative to keto-ester)

• Glucose Dehydrogenase (GDH) (e.g., 5-10 U/mL)

• DMSO (as co-solvent, 5-10% v/v)

Procedure:

• Reaction Setup: In a suitable reaction vessel, prepare the phosphate buffer. Add D-glucose and stir until dissolved.

• Add the NADP⁺ cofactor, followed by the GDH for the regeneration system.

• Add the amine source. If the amine is a hydrochloride salt, adjust the pH of the buffer back to the desired setpoint (e.g., 8.0) with NaOH.

• In a separate vial, dissolve the ethyl 2-oxobutanoate in a minimal amount of DMSO and add it to the reaction buffer.

• Initiation: Initiate the reaction by adding the IRED enzyme preparation.

• Incubation: Seal the vessel and incubate at a controlled temperature (e.g., 30 °C) with gentle agitation (e.g., 150-200 rpm).

• Monitoring: Monitor the reaction progress by taking aliquots at time intervals. Quench the aliquot with a water-miscible organic solvent (e.g., acetonitrile) or by basifying, then extract with an organic solvent (e.g., ethyl acetate). Analyze the organic extract by GC or LC for substrate consumption and product formation.

• Workup: Once the reaction has reached completion, saturate the aqueous phase with NaCl. Extract the product with a suitable organic solvent (e.g., ethyl acetate or dichloromethane, 3x).

• Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification & Analysis: Purify the product by flash chromatography if necessary. Determine the enantiomeric excess by chiral HPLC or chiral GC.

Enzyme Type	Typical Substrates	Stereoselectivity	Reference
Imine Reductases (IREDs)	α-ketoesters, various primary amines	Often >95% ee for (R) or (S) enantiomer depending on the specific enzyme	[8][9]
Reductive Aminases (RedAms)	Broad range of ketones and amines	High, tunable through enzyme engineering	[12]
Amine Dehydrogenases (AmDHs)	Ketones, ammonia/ammonium salts	High for specific small amines	[13][14]

References

• Mellor, J. et al. (2021). Asymmetric Synthesis of N-Substituted α-Amino Esters from α-Ketoesters via Imine Reductase-Catalyzed Reductive Amination. Angewandte Chemie International Edition, 60(16), 8717-8721. [Link]

• Li, G. et al. (2021). Direct asymmetric reductive amination of α-keto acetals: a platform for synthesizing diverse α-functionalized amines. Chemical Communications, 57(84), 11035-11038. [Link]

• Storer, R. I. et al. (2006). Enantioselective Organocatalytic Reductive Amination. Journal of the American Chemical Society, 128(3), 840-841. [Link]

• Organic Chemistry Portal. (n.d.). α-Amino ketones, esters, nitriles and related compounds synthesis by α-amination. [Link]

• Ma, S. et al. (2022). Actinomycetes-derived imine reductases with a preference towards bulky amine substrates. Nature Communications, 13(1), 5928. [Link]

• Xiang, Y. et al. (2023). Asymmetric synthesis of chiral N-substituted amino amides and esters with two chiral centers by imine reductase-catalyzed dynamic kinetic resolution via reductive amination. Chinese Chemical Letters. [Link]

• Mellor, J. et al. (2021). Asymmetric Synthesis of N-Substituted α-Amino Esters from α-Ketoesters via Imine Reductase-Catalyzed Reductive Amination. Angewandte Chemie International Edition. [Link]

• Abdel-Magid, A. F. et al. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849-3862. [Link]

• Contente, M. L. & Turner, N. J. (2024). Imine Reductases and Reductive Aminases in Organic Synthesis. Chemical Reviews. [Link]

• Aleku, G. A. (2017). Development of Imine Reductases and Reductive Aminases for Chiral Amine Synthesis. University of Manchester Thesis. [Link]

• Conrado, R. J. et al. (2017). Production of (S)-2-aminobutyric acid and (S)-2-aminobutanol in Saccharomyces cerevisiae. Biotechnology for Biofuels, 10(1), 79. [Link]

• Ducrot, A. et al. (2021). Biocatalytic Reductive Amination by Native Amine Dehydrogenases to Access Short Chiral Alkyl Amines and Amino Alcohols. Frontiers in Catalysis, 1. [Link]

• Zhang, T. et al. (2023). Ruthenium-Catalyzed Direct Asymmetric Reductive Amination for the Synthesis of a Chiral Primary Amine Intermediate En Route to a PDE2A Inhibitor, TAK-915. Organic Process Research & Development, 27(5), 934-941. [Link]

• Jørgensen, K. A. et al. (2002). Catalytic asymmetric direct alpha-amination reactions of 2-keto esters: a simple synthetic approach to optically active syn-beta-amino-alpha-hydroxy esters. Journal of the American Chemical Society, 124(11), 2420-2421. [Link]

• ResearchGate. (n.d.). Biocatalytic reductive amination of ketones. [Link]

• Google Patents. (n.d.).

• Mutti, F. G. et al. (2015). Amine dehydrogenases: efficient biocatalysts for the reductive amination of carbonyl compounds. Green Chemistry, 17(6), 3217-3221. [Link]

• ResearchGate. (2017). Production of (S)-2-aminobutyric acid and (S)-2-aminobutanol in Saccharomyces cerevisiae. [Link]

• Sun, Z. & Turner, N. J. (2024). Biocatalytic reductive aminations with NAD(P)H-dependent enzymes: enzyme discovery, engineering and synthetic applications. Chemical Society Reviews, 53(1), 227-262. [Link]

Sources

• 1. Production of (S)-2-aminobutyric acid and (S)-2-aminobutanol in Saccharomyces cerevisiae - PMC [pmc.ncbi.nlm.nih.gov]
• 2. WO2010019469A2 - Preparation of (s)-2-aminobutyric acid - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Direct asymmetric reductive amination of α-keto acetals: a platform for synthesizing diverse α-functionalized amines - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Asymmetric Synthesis of N-Substituted α-Amino Esters from α-Ketoesters via Imine Reductase-Catalyzed Reductive Amination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Asymmetric Synthesis of N‐Substituted α‐Amino Esters from α‐Ketoesters via Imine Reductase‐Catalyzed Reductive Amination - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Biocatalytic reductive aminations with NAD(P)H-dependent enzymes: enzyme discovery, engineering and synthetic applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Redirecting [linkinghub.elsevier.com]
• 12. research.manchester.ac.uk [research.manchester.ac.uk]
• 13. Frontiers | Biocatalytic Reductive Amination by Native Amine Dehydrogenases to Access Short Chiral Alkyl Amines and Amino Alcohols [frontiersin.org]
• 14. Amine dehydrogenases: efficient biocatalysts for the reductive amination of carbonyl compounds - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Enantioselective Synthesis of Levetiracetam Analogs via Chiral Diamine Architectures

Executive Summary

Levetiracetam ((S)-

-ethyl-2-oxo-1-pyrrolidineacetamide) is a cornerstone antiepileptic drug (AED) whose pharmacological efficacy is strictly governed by its (S)-enantiomer. While industrial routes often rely on classical resolution or Rh-DuPhos catalyzed hydrogenation, the demand for novel Levetiracetam analogs —with modified lactam rings or side chains—requires more versatile catalytic systems.

This guide details the application of Chiral Diamines (specifically 1,2-diamines like trans-1,2-diaminocyclohexane and their derivatives) as critical stereodirecting elements.[1] We present two distinct protocols:

• Catalytic Asymmetric Hydrogenation: Utilizing Ru(II)-Diamine complexes for the reduction of

  -dehydro precursors.

• Organocatalytic Resolution/Functionalization: Leveraging chiral diamine-derived auxiliaries for high-purity isolation.

Scientific Foundation & Mechanism

The Role of Chiral Diamines

Chiral 1,2-diamines, such as (1R,2R)-1,2-diaminocyclohexane (DACH) and 1,2-diphenylethylenediamine (DPEN), act as "privileged structures" in asymmetric synthesis. In the context of Levetiracetam analogs, they function through two primary mechanisms:[2]

• Metal-Ligand Bifunctionality: In Ru(II)-complexes (e.g., Noyori-type catalysts), the NH moiety of the diamine ligand forms a hydrogen bond with the substrate (the enamide oxygen), while the metal center activates hydrogen. This "outer-sphere" mechanism ensures high enantioselectivity for

  -dehydro amides.

• Non-Covalent Organocatalysis: Diamine-derived thioureas or squaramides can direct enantioselective alkylations via hydrogen-bonding networks, shielding one face of the pro-chiral nucleophile.

Reaction Pathway Visualization

The following diagram illustrates the strategic divergence between the Dehydro-Enamide Hydrogenation (Path A) and Racemic Resolution (Path B) routes.

Caption: Strategic workflow for Levetiracetam synthesis comparing Metal-Diamine Catalysis (Path A) vs. Diamine-Mediated Resolution (Path B).

Protocol A: Asymmetric Hydrogenation (Ru-Diamine Catalysis)

Objective: Synthesis of (S)-Levetiracetam via hydrogenation of (Z)-2-(2-oxopyrrolidin-1-yl)but-2-enamide using a RuCl2(Diphosphine)(Diamine) catalyst.

Materials & Reagents[3]

• Substrate: (Z)-2-(2-oxopyrrolidin-1-yl)but-2-enamide (Purity >98%).

• Catalyst Precursor: [RuCl2(p-cymene)]2.

• Chiral Ligand: (S,S)-DAIPEN (1,1-bis(4-methoxyphenyl)-3-methyl-1,2-butanediamine) or (S,S)-DPEN.

• Phosphine Ligand: (S)-BINAP or (S)-XylBINAP.

• Solvent: Degassed Methanol (MeOH).

• Hydrogen Source: H2 gas (Quality 5.0).

Catalyst Preparation (In-Situ)

• In a glovebox (N2 atm), charge a Schlenk flask with [RuCl2(p-cymene)]2 (0.005 mmol) and (S)-BINAP (0.01 mmol).

• Add degassed DMF (2 mL) and stir at 100°C for 10 min to form the Ru-diphosphine intermediate.

• Cool to RT and add the chiral diamine (S,S)-DAIPEN (0.01 mmol).

• Stir for 2 hours at RT. The solution color typically shifts to orange-red, indicating formation of the RuCl2(BINAP)(DAIPEN) complex.

Hydrogenation Procedure

• Loading: Dissolve the enamide substrate (1.0 mmol) in degassed MeOH (5 mL) in a stainless steel autoclave liner.

• Injection: Add the prepared catalyst solution (S/C ratio 1000:1 to 2000:1).

• Pressurization: Seal the autoclave. Purge with H2 (3 cycles at 5 bar). Pressurize to 10 bar (145 psi) .

• Reaction: Stir at 30°C for 12–24 hours. Monitor H2 uptake.

• Workup: Vent H2 carefully. Concentrate the solvent under reduced pressure.

• Purification: Pass through a short pad of silica (eluent: EtOAc/MeOH) to remove catalyst residues. Recrystallize from Acetone/EtOAc if necessary.

Expected Results

Parameter	Specification	Notes
Conversion	> 99%	Determined by HPLC (C18 column).
Enantiomeric Excess (ee)	> 96% (S)	Determined by Chiral HPLC (Chiralpak AD-H).
Yield	90-95%	Isolated yield after crystallization.

Protocol B: Resolution via Chiral Diamine Salt Formation

Objective: Isolation of (S)-2-(2-oxopyrrolidin-1-yl)butyric acid from its racemate using (1R,2R)-1,2-diaminocyclohexane.

Rationale

While classical resolution often uses mono-amines (e.g.,

-methylbenzylamine), C2-symmetric diamines like (1R,2R)-DACH offer superior lattice energy differences between diastereomeric salts, often resulting in higher initial purity.

Step-by-Step Methodology

• Salt Formation: Dissolve racemic 2-(2-oxopyrrolidin-1-yl)butyric acid (10 g, 58 mmol) in Ethanol (50 mL) at 60°C.

• Addition: Slowly add (1R,2R)-1,2-diaminocyclohexane (0.55 eq, 32 mmol) dissolved in warm Ethanol. Note: Using 0.5-0.6 eq allows for the "Pope-Peachey" method, precipitating the less soluble diastereomer.

• Crystallization: Cool slowly to RT over 4 hours, then to 0°C for 2 hours.

• Filtration: Filter the white precipitate. This is the (S)-Acid:(R,R)-Diamine salt (check specific solubility; if the desired enantiomer stays in solution, evaporate mother liquor).

• Liberation: Suspend the salt in water/DCM. Adjust pH to 1-2 with HCl. Extract the free (S)-acid into DCM.

• Amidation: Convert the resolved acid to Levetiracetam using standard mixed anhydride coupling (Ethyl chloroformate/NH3).

Critical Analysis & Troubleshooting

Catalyst Poisoning (Protocol A)

• Symptom: Incomplete conversion after 24h.

• Cause: Trace oxygen or sulfur in the substrate (often carried over from thio-ether precursors if Met-analogs are used).

• Remedy: Pass the substrate solution through a column of activated carbon or alumina before hydrogenation. Ensure strict deoxygenation of MeOH.

Enantiomeric Drift (Protocol B)

• Symptom: ee drops during scale-up.

• Cause: Fast cooling generates kinetic crystals (trapping the wrong enantiomer) rather than thermodynamic crystals.

• Remedy: Implement a "cooling ramp" of 5°C/hour. Use seeding at the cloud point with pure (>99% ee) crystals.

References

• Chemoenzymatic & Catalytic Routes: Levetiracetam analogs: chemoenzymatic synthesis and absolute configuration.[3].

• Cobalt-Catalyzed Hydrogenation: Cobalt-catalyzed asymmetric hydrogenation of enamides enabled by single-electron reduction.[4].[4] (Demonstrates non-precious metal route to Levetiracetam).

• Chiral Diamines in Synthesis: Chiral Diamines in Small Molecule Biomimetic Asymmetric Catalysis..

• Organocatalytic Approaches: Synthesis of the Antiepileptic Drug Levetiracetam Enabled by Organophotocatalysis..

• Resolution Techniques: Process for the preparation of levetiracetam (Patent)..

Disclaimer: This protocol involves the use of high-pressure hydrogen and transition metal catalysts. All procedures should be performed in a suitable fume hood by trained personnel wearing appropriate PPE.

Sources

• 1. researchgate.net [researchgate.net]
• 2. CN102558012B - Synthesis method of levetiracetam - Google Patents [patents.google.com]
• 3. semanticscholar.org [semanticscholar.org]
• 4. Cobalt-catalyzed asymmetric hydrogenation of enamides enabled by single-electron reduction - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Guide: Preserving Optical Integrity During Free-Basing of Chiral Diamines

This technical guide is structured to address the specific challenges of handling chiral diamines, separating "true" chemical racemization from the more common "apparent" racemization caused by experimental error (e.g., carbamate formation or fractionation).

Executive Summary: The "Racemization" Myth

In 95% of cases where researchers report "racemization" during the free-basing of chiral diamines (such as trans-1,2-diaminocyclohexane or DPEN), the stereocenter has not chemically inverted. Instead, the loss of optical purity is usually caused by one of three "Silent Killers":

• Atmospheric Carbamate Formation: Rapid reaction with CO₂ alters physical properties and optical rotation.

• Solubility-Driven Fractionation: Inefficient extraction leaves the eutomer (desired enantiomer) in the aqueous phase, altering the ratio in the isolated material.

• Schiff Base Contamination: Trace ketones (e.g., acetone from glassware cleaning) form imines, which can facilitate true racemization or simply skew analytical data.

This guide provides the protocols to eliminate these vectors.

Module 1: The Mechanism of Failure

To prevent failure, one must understand the invisible pathways that degrade chiral integrity.

The Carbon Dioxide Trap (Apparent Racemization)

Chiral diamines are potent nucleophiles. Upon exposure to air, they capture CO₂ to form carbamates. This reaction is reversible but creates a solid impurity that lowers the melting point and alters specific rotation (

), mimicking a racemic mixture.

The Acetone Hazard (True Racemization Risk)

Using acetone to clean glassware or as a co-solvent is a critical error. Diamines react with acetone to form aminals or imines (Schiff bases).

• Mechanism: The formation of the imine acidifies the

  -proton, lowering the barrier for stereocenter inversion via tautomerization.

Visualization: Degradation Pathways

Figure 1: Distinct pathways for optical purity loss. The upper path (CO₂) is physical contamination; the lower path (Acetone) is chemical degradation.

Module 2: Standard Operating Procedures (SOPs)

Protocol A: The Biphasic "Salt-Out" Method (Standard)

Best for: trans-1,2-Diaminocyclohexane (DACH), 1,2-Diphenylethylenediamine (DPEN). Objective: Maximize recovery to prevent fractionation while excluding CO₂.

Reagents:

• Chiral Diamine Salt (e.g., Tartrate)[1]

• Solvent: Dichloromethane (DCM) or MTBE (free of peroxides/stabilizers).

• Base: 4M NaOH or KOH (Do NOT use Carbonates like Na₂CO₃ to avoid CO₂ evolution).

• Additive: NaCl (Solid).

Step-by-Step Workflow:

• Preparation:

  • Flush all glassware with Nitrogen/Argon.

  • CRITICAL: Ensure NO acetone residue is present. Rinse glassware with the extraction solvent (DCM) before use.

• Dissolution & Neutralization:

  • Suspend the tartrate salt in distilled water (approx. 5 mL per gram of salt).[2]

  • Cool to 0–5°C (Ice bath). Reason: Exothermic neutralization can degrade sensitive substrates.

  • Add 4M NaOH dropwise until pH > 12. The solution should become clear or cloudy as the free base separates.

• The "Salt-Out" (Yield Protection):

  • Add solid NaCl to the aqueous phase until saturation.

  • Scientific Logic:[2][3][4][5][6][7][8] Chiral diamines are highly water-soluble. Increasing ionic strength (Salting Out) drastically reduces the partition coefficient (

    ) into water, forcing the amine into the organic phase [1].

• Extraction:

  • Extract with DCM (

    volume of aqueous phase).

  • Do not shake violently; swirl vigorously to prevent difficult emulsions.

• Drying & Isolation:

  • Dry combined organics over anhydrous Na₂SO₄ (Sodium Sulfate) for 20 mins.

  • Filter under an inert atmosphere blanket if possible.

  • Concentrate via Rotary Evaporator. Stop immediately upon solvent removal. Do not leave under high vacuum for hours if the amine is volatile (e.g., DACH sublimes).

• Storage:

  • Immediately store under Argon/Nitrogen at 4°C.

Protocol B: Handling Highly Water-Soluble Diamines

Best for: Diamines with low molecular weight or polar side chains.

Parameter	Adjustment vs. Standard Protocol	Reason
Base Choice	Potassium Hydroxide (KOH) pellets	Higher solubility; allows for lower water volume.
Solvent	Chloroform / Isopropanol (9:1)	Increases polarity of organic phase to capture amine.
Extraction	Continuous Liquid-Liquid Extraction	Standard funnel extraction is insufficient for .
Drying	KOH Pellets (Solid)	Na₂SO₄ can adsorb polar amines; KOH acts as desiccant and base.

Module 3: Troubleshooting Guide

Diagnosis Matrix

Use this table to identify the root cause of your "racemization."

Symptom	Diagnostic Check	Root Cause	Corrective Action
Low ee% (Optical Rotation is off)	Check NMR for "doublet of doublets" near 3-4 ppm or extra peaks.	Carbamate Formation (CO₂ absorption).[5][9]	Reprocess: Dissolve in acid, degas, and repeat Protocol A under Argon.
Low Yield (<50%)	Did you use NaCl? Is the aqueous layer pH > 12?	Water Solubility (Amine stuck in water).	Saturate aqueous layer with NaCl; Perform 2 more extractions.
Melting Point Depression	Is the solid sticky/waxy?	Hygroscopicity / Carbamate.	Dry under high vacuum (Schlenk line) for 1 hour, then flush with N₂.
New Impurity Peaks in NMR	Do you see signals around 2.0 ppm (methyl)?	Acetone Contamination (Schiff Base).	Irreversible. Discard batch. Never use acetone on glassware for this process.

Visual Troubleshooting Logic

Figure 2: Decision tree for diagnosing purity issues.

Module 4: Frequently Asked Questions (FAQ)

Q1: Can I use heat to speed up the dissolution of the tartrate salt? A: No. While the salt is stable, heating the free base in the presence of strong alkali can promote racemization via retro-Mannich mechanisms or simple thermal inversion if the structure is strained. Always work at Room Temperature (RT) or 0°C.

Q2: Why does my free base turn into a solid crust when left on the bench? A: This is the "Carbamate Trap." The diamine reacts with atmospheric CO₂. It is not racemizing, but it is becoming chemically impure. You must store chiral diamines under inert gas (Nitrogen/Argon) and preferably in a desiccator.

Q3: Can I use Na₂CO₃ (Sodium Carbonate) instead of NaOH? A: It is not recommended. Carbonate bases can buffer the pH, potentially preventing it from reaching the necessary pH > 12 for complete free-basing. Furthermore, they introduce CO₂ species into the system, which can encourage carbamate formation [2].

Q4: My optical rotation is lower than the literature value, but NMR looks clean. Why? A: Check your concentration and solvent. Chiral diamines often exhibit non-linear optical rotation concentration dependence due to H-bonding aggregation. Ensure you are using the exact concentration (c) and solvent specified in the literature (e.g.,

in MeOH) [3].

References

• Larrow, J. F., & Jacobsen, E. N. (2003). (R,R)-N,N'-Bis(3,5-di-tert-butylsalicylidene)-1,2-cyclohexanediamine.[1][7] Organic Syntheses, 75, 1.

  • Key Insight: Establishes the standard protocol for DACH resolution and free-basing, emphasizing the need for strong base and extraction efficiency.

• Ciftja, A. F., et al. (2013). Carbamate Formation in Aqueous Diamine-CO2 Systems. ResearchGate/International Conference on Greenhouse Gas Control Technologies.

  • Key Insight: detailed mechanistic evidence of how diamines rapidly capture CO₂ to form carbam

• ChemicalBook. (2024). (1R,2R)-(-)-1,2-Diaminocyclohexane Properties and Solubility Data.

  • Key Insight: Provides physical data confirming water solubility and hygroscopic nature, supporting the "Salt-Out" protocol requirement.

Sources

• 1. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 2. chemrj.org [chemrj.org]
• 3. unchainedlabs.com [unchainedlabs.com]
• 4. rsc.org [rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. Optical Resolution of Two Pharmaceutical Bases with Various Uses of Tartaric Acid Derivatives and Their Sodium Salts: Racemic Ephedrine and Chloramphenicol Base - PMC [pmc.ncbi.nlm.nih.gov]
• 7. erevistas.saber.ula.ve [erevistas.saber.ula.ve]
• 8. US6002045A - Racemisation of amines - Google Patents [patents.google.com]
• 9. alchemy.cchem.berkeley.edu [alchemy.cchem.berkeley.edu]

Technical Support Center: Troubleshooting Solubility Issues of Diamine Ligands in Organic Solvents

Prepared by: Gemini, Senior Application Scientist

Introduction

Diamine ligands are fundamental building blocks in modern chemistry, serving as critical components in the synthesis of pharmaceuticals, functional materials, and as ligands in catalysis.[1][2] Their performance in a reaction is intrinsically linked to their behavior in the chosen solvent system. However, researchers, scientists, and drug development professionals frequently encounter significant challenges in dissolving these ligands, leading to stalled experiments, inconsistent results, and difficulties in purification.

This technical support guide provides a structured, in-depth resource for troubleshooting common solubility issues with diamine ligands in organic solvents. Moving beyond simplistic "like dissolves like" adages, this center offers field-proven insights and detailed protocols grounded in chemical principles to empower researchers to overcome these critical experimental hurdles.

Fundamentals of Diamine Ligand Solubility

Understanding the molecular interactions that govern solubility is the first step in troubleshooting. The solubility of a diamine ligand is a result of the equilibrium between the energy required to break the intermolecular forces in the solid ligand (lattice energy) and the energy released upon the formation of new interactions between the ligand and the solvent molecules (solvation energy).

Several key factors dictate this balance:

• Polarity and Hydrogen Bonding : Diamine ligands possess polar amine functional groups (-NH₂) which can act as hydrogen bond donors and acceptors.[3] Solvents that can participate in hydrogen bonding (e.g., alcohols like ethanol) or have a high dielectric constant (e.g., DMSO, DMF) are generally more effective at solvating these polar groups.[4][5]

• Molecular Structure : The carbon backbone of the ligand plays a crucial role.[6] A longer, more complex, or aromatic hydrocarbon portion increases the non-polar character of the molecule, favoring solubility in non-polar solvents like toluene or hexane.[7] Conversely, smaller diamines like ethylenediamine are more polar.[3]

• Crystal Lattice Energy : For solid ligands, strong intermolecular forces such as extensive hydrogen bonding or high molecular symmetry can result in a very stable crystal lattice.[4] Overcoming this high lattice energy requires a solvent that can form very strong, energetically favorable interactions with the ligand.

Troubleshooting Guide: Common Solubility Problems

This section addresses specific issues in a direct question-and-answer format, providing both immediate solutions and the underlying scientific rationale.

Question 1: My diamine ligand is insoluble in my chosen non-polar solvent (e.g., hexane, toluene). What should I do?

This is a classic polarity mismatch. The polar amine groups of your ligand are not sufficiently solvated by the non-polar solvent.

Immediate Actions:

• Introduce a Co-solvent: This is often the most effective first step. Adding a small amount (e.g., 1-10% v/v) of a polar, miscible solvent like ethanol, isopropanol, or THF can dramatically increase solubility.[8][9]

• Switch to a More Polar Solvent: If the reaction chemistry allows, consider switching to a more polar solvent system. Ethers like THF or dioxane, or even chlorinated solvents like dichloromethane (DCM), offer a moderate polarity that can often bridge the gap.[10][11] For highly polar ligands, polar aprotic solvents like DMF or DMSO may be necessary.[4][5]

Causality Explained: The co-solvent works by disrupting the solvent-solvent interactions of the bulk non-polar solvent and creating localized "micro-environments" that are more polar. These micro-environments can effectively solvate the amine functional groups, pulling the ligand into the solution.

Logical Troubleshooting Workflow

Caption: Troubleshooting workflow for insoluble diamine ligands.

Question 2: The ligand dissolved with heating, but precipitated out upon cooling to room temperature. How can I keep it in solution?

This indicates you have created a supersaturated solution. The thermal energy helped overcome the crystal lattice energy, but the solution is not thermodynamically stable at the lower temperature.

Immediate Actions:

• Maintain Elevated Temperature: If your experiment can be run at a higher temperature, maintaining the heat may be the simplest solution.

• Use a Co-solvent Mixture: As in the previous case, a co-solvent can increase the intrinsic solubility at room temperature, preventing precipitation. Try dissolving the compound in a pre-mixed solvent/co-solvent system with heating, then cool to see if it remains dissolved.

• Slow Cooling/Seeding (for Recrystallization): If your goal is purification, this is the desired outcome. Slow, controlled cooling will promote the formation of pure crystals.[12]

Causality Explained: The solubility of most solids increases with temperature.[6] By heating, you provide the system with enough energy to break apart the ligand's crystal lattice and solvate the molecules. Upon cooling, if the solvation energy is not sufficient to keep the molecules apart, they will re-form the more stable crystal lattice and precipitate.

Question 3: My ligand is a commercially sourced solid, and it's showing poor solubility even in solvents where it should be soluble (e.g., ethylenediamine in ethanol). What could be the problem?

When a ligand fails to dissolve in a solvent where it is expected to be highly soluble, the issue may lie with the purity of the material itself.[13]

Immediate Actions:

• Check for Impurities: The ligand may have degraded or may contain insoluble impurities from its synthesis. Common issues include oxidation (amines can darken over time) or the presence of insoluble salts.

• Purify the Ligand: Purification via recrystallization is often the best course of action.[12] This process not only removes impurities but also ensures you are working with a well-defined crystalline form of your ligand. See Protocol 4 for a general recrystallization procedure.

• Consider Salt Formation: The commercial product might be a salt form (e.g., a hydrochloride salt) which will have drastically different solubility properties, favoring polar solvents like water or methanol over less polar organic solvents.[14] Neutralizing the salt with a base may be required to generate the free amine, which is typically more soluble in a wider range of organic solvents.

Causality Explained: Impurities can significantly impact solubility. Insoluble contaminants are straightforward, but even soluble impurities can sometimes interfere with the solvation process of the primary compound. Likewise, the salt form of an amine has high lattice energy and is ionic, making it behave very differently from the neutral "free base" form.

Experimental Protocols

These protocols provide validated, step-by-step methodologies for key solubility enhancement and assessment techniques.

Protocol 1: Systematic Solvent Screening

This protocol allows for the rapid and efficient determination of suitable solvents for your diamine ligand using small quantities of material.

• Preparation: Aliquot approximately 5-10 mg of your diamine ligand into several small, labeled vials.

• Solvent Selection: Choose a range of solvents covering the polarity spectrum. A good starting set includes:

  • Non-polar: Heptane, Toluene

  • Moderately Polar: Diethyl Ether, Tetrahydrofuran (THF), Ethyl Acetate

  • Polar Aprotic: Dichloromethane (DCM), Acetonitrile (MeCN), Dimethylformamide (DMF), Dimethyl Sulfoxide (DMSO)

  • Polar Protic: Ethanol, Methanol

• Initial Test: To each vial, add 0.5 mL of the respective solvent. Agitate at room temperature for 2-3 minutes (e.g., using a vortex mixer).

• Observation: Visually inspect each vial for dissolution. Categorize as "Soluble," "Partially Soluble," or "Insoluble."

• Heating Test: For vials where the ligand was not fully soluble, gently heat to 40-50°C for 5 minutes. Observe any changes in solubility. Note if the compound precipitates upon cooling.

• Documentation: Record all observations in a structured table for easy comparison.

Protocol 2: Utilizing Co-solvents to Enhance Solubility

This protocol details how to systematically find an effective co-solvent mixture.

• Primary Solvent: Start with the desired (but ineffective) primary solvent (e.g., Toluene). Add 10 mg of your ligand to 1 mL of this solvent in a vial.

• Co-solvent Titration: While stirring, add a polar co-solvent (e.g., Ethanol) dropwise (approx. 20-50 µL at a time).

• Observe: After each addition, stir for 1 minute and observe for dissolution.

• Quantify: Continue adding the co-solvent until the ligand fully dissolves. Record the total volume of co-solvent added. This gives you the minimum percentage of co-solvent required (e.g., if 0.1 mL of ethanol was needed in 1 mL of toluene, you have a 9:1 Toluene:Ethanol mixture, or 10% co-solvent).

• Stability Check: Allow the solution to stand at room temperature for 30 minutes to ensure the ligand does not precipitate over time.

Protocol 3: Salt Formation to Improve Solubility

This technique is useful if you need to dissolve a basic diamine ligand in a polar protic solvent where its free-base form is insoluble.

• Dissolution/Suspension: Suspend your diamine ligand in the desired polar solvent (e.g., isopropanol).

• Acid Addition: Add a stoichiometric equivalent (1.0 eq. per amine group you wish to protonate) of an acid. Anhydrous HCl (often as a solution in dioxane or diethyl ether) or organic acids like acetic acid can be used.

• Stirring: Stir the mixture at room temperature. The formation of the ammonium salt is often accompanied by a change in appearance, frequently leading to complete dissolution.

• Verification: The newly formed salt will have different physical properties. This method is particularly effective for improving solubility in highly polar solvents.[15]

Protocol 4: Purification by Recrystallization

This is a fundamental technique for purifying a solid ligand, which can resolve many purity-related solubility issues.[12]

• Solvent Selection: Choose a solvent system (can be a single solvent or a mixture) in which the ligand is sparingly soluble at room temperature but highly soluble when hot. This can be determined using Protocol 1.

• Dissolution: Place the impure solid in an Erlenmeyer flask. Add the minimum amount of hot solvent required to fully dissolve the solid.

• Hot Filtration (Optional): If insoluble impurities are present, quickly filter the hot solution through a pre-warmed funnel with fluted filter paper into a clean, pre-warmed flask.

• Crystallization: Cover the flask and allow the solution to cool slowly to room temperature. Forcing rapid cooling can trap impurities. If crystals do not form, try scratching the inside of the flask with a glass rod or adding a seed crystal.

• Isolation: Collect the purified crystals by vacuum filtration (e.g., using a Büchner funnel).

• Washing: Wash the crystals with a small amount of cold solvent to remove any remaining soluble impurities.

• Drying: Dry the crystals thoroughly under vacuum to remove all residual solvent.

Data Presentation: Solubility of Common Diamine Ligands

The following table summarizes the solubility characteristics of two widely used diamine ligands, ethylenediamine (a small, polar diamine) and N,N,N',N'-Tetramethylethylenediamine (TMEDA), which has a more non-polar character due to its methyl groups.[16]

Solvent	Solvent Type	Ethylenediamine (EDA) Solubility	TMEDA Solubility	Rationale & References
Water	Polar Protic	Miscible[17][18]	Readily Soluble[19]	Strong hydrogen bonding with water facilitates high solubility for both, though TMEDA's hydrocarbon character is more pronounced.
Ethanol	Polar Protic	Miscible[17][18]	Miscible[19][20]	Both ligands are highly soluble due to hydrogen bonding and favorable polar interactions.
Hexane / Heptane	Non-Polar	Limited Solubility (3.2 g/100 mL)[17]	Miscible[20]	EDA's high polarity limits its solubility. TMEDA's methyl groups and lack of N-H donors increase its non-polar character, making it miscible.
Toluene	Non-Polar (Aromatic)	Insoluble[18]	Miscible[20]	Similar to hexane, the non-polar nature of toluene is a poor match for EDA but suitable for the more lipophilic TMEDA.
Diethyl Ether	Moderately Polar	Sparingly Soluble[18]	Miscible[20]	Ether is a better solvent for EDA than hydrocarbons but not as effective as alcohols. It readily dissolves TMEDA.
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	Soluble	Soluble	High polarity and ability to accept hydrogen bonds make it a good solvent for many polar organic compounds.[4][5]

Visualizing Solubility Principles

Caption: The principle of "like dissolves like" for diamine ligands.

Frequently Asked Questions (FAQs)

Q: How does temperature generally affect the solubility of diamine ligands? A: For most solid diamine ligands, solubility in organic solvents increases with temperature.[6] This is because the additional thermal energy helps overcome the energy of the crystal lattice, allowing solvent molecules to interact and dissolve the ligand. For liquid ligands, temperature effects are more related to miscibility and are generally less pronounced unless a phase transition temperature is crossed.

Q: Can I use sonication to help dissolve my ligand? Is it a permanent solution? A: Yes, sonication is a useful physical method to accelerate the dissolution process. The high-frequency sound waves create micro-cavitations that break apart solid agglomerates, increasing the surface area exposed to the solvent. However, sonication does not change the intrinsic thermodynamic solubility of the compound. If the amount of ligand exceeds its solubility limit in that solvent, it will likely precipitate out again once sonication is stopped.[21]

Q: My diamine ligand is a liquid at room temperature. How is solubility relevant? A: For liquid ligands, the correct term is "miscibility." While many common liquid diamines like TMEDA are miscible with a wide range of organic solvents,[20] some may not be fully miscible in all proportions, especially with very non-polar solvents like hexane if the ligand itself is highly polar. It is always good practice to confirm miscibility by mixing small amounts first.

Q: How does increasing the alkyl chain length between the amine groups affect solubility? A: Increasing the length of the alkyl chain (e.g., moving from ethylenediamine to 1,4-diaminobutane) increases the non-polar character of the molecule. This will generally decrease its solubility in highly polar solvents like water and increase its solubility in non-polar solvents like hydrocarbons.

Q: What is the impact of N-alkylation (e.g., comparing ethylenediamine to TMEDA) on solubility? A: Replacing the N-H protons with alkyl groups (like the methyl groups in TMEDA) has two major effects. First, it eliminates the ability of the amine to act as a hydrogen bond donor, which can decrease solubility in protic solvents. Second, it increases the overall hydrocarbon character and lipophilicity of the molecule, which significantly enhances its solubility in non-polar and moderately polar solvents.[16]

References

• Solubility of Things. (n.d.). TMEDA.
• Liskon Biological. (2025, August 6). Properties of Tetramethylethylenediamine (TMEDA).
• Green Amines Ltd. (n.d.). TMEDA, Tetramethylethylenediamine - Specialty Amines.
• Solubility of Things. (n.d.). ethylenediamine.
• Wikipedia. (n.d.). Tetramethylethylenediamine.
• Chem-Supply. (n.d.). Ethylenediamine (C2H8N2) properties.
• Mol-Instincts. (n.d.). Ethylenediamine ( EDA).
• Slideshare. (n.d.). Methods of solubility enhancements.
• International Journal of Applied Pharmaceutics. (n.d.). Strategies for improving hydrophobic drugs solubility and bioavailability.
• Sigma-Aldrich. (n.d.). Ethylenediamine 98 333-18-6.
• Benchchem. (n.d.). How to increase the solubility of diaminomaleonitrile-based ligands.
• CUTM Courseware. (n.d.). Solubility Enhancement Technique.
• Quora. (2021, July 17). How will you increase the solubility of organic compounds in water?
• NIH National Library of Medicine. (n.d.). Diamine Ligands in Copper-Catalyzed Reactions.
• ACS Publications. (2019, February 4). Purification of Oleylamine for Materials Synthesis and Spectroscopic Diagnostics for trans Isomers.
• ChemTalk. (n.d.). A Deep Dive into Common Organic Solvents.
• ResearchGate. (2021, June). Solubility of the ligands and metal complexes in some common solvents.
• Chalmers Publication Library. (n.d.). Correlation between ligand solubility and formation of protein-ligand complexes in X-ray crystallography.
• ResearchGate. (2018, December 28). How can I purify 1,3-phenylene diamine (mPDA) by recrystalization method?
• Wikipedia. (n.d.). Amine.
• Allen Solvents. (n.d.). Organic Solvents: Types, Uses, & Properties Explained.
• ResearchGate. (2025, October). Diamine Ligands in Copper-Catalyzed Reactions.

Sources

• 1. Diamine Ligands in Copper-Catalyzed Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. solubilityofthings.com [solubilityofthings.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. solubilityofthings.com [solubilityofthings.com]
• 7. quora.com [quora.com]
• 8. Methods of solubility enhancements | PPTX [slideshare.net]
• 9. courseware.cutm.ac.in [courseware.cutm.ac.in]
• 10. A Deep Dive into Common Organic Solvents | ChemTalk [chemistrytalk.org]
• 11. Organic Solvents: Types, Uses, & Properties Explained [allen.in]
• 12. researchgate.net [researchgate.net]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Amine - Wikipedia [en.wikipedia.org]
• 15. Strategies for improving hydrophobic drugs solubility and bioavailability - Int J Pharm Chem Anal [ijpca.org]
• 16. Tetramethylethylenediamine - Wikipedia [en.wikipedia.org]
• 17. webqc.org [webqc.org]
• 18. atamankimya.com [atamankimya.com]
• 19. TMEDA, Tetramethylethylenediamine - Specialty Amines - Green Amines Ltd [greenamines.com]
• 20. Properties of Tetramethylethylenediamine (TMEDA) - LISKON [liskonchem.com]
• 21. publications.lib.chalmers.se [publications.lib.chalmers.se]

Technical Support Center: Optimizing Reductive Alkylation of 1,2-Butanediamine

Status: Active Lead Scientist: Senior Application Specialist Last Updated: February 16, 2026 Topic: 1,2-Butanediamine Functionalization via Reductive Amination[1]

Executive Summary

Reductive alkylation of 1,2-butanediamine presents a unique set of chemoselective challenges compared to symmetrical diamines (like ethylenediamine). The substrate possesses two distinct primary amines:

• N1 (C1-amine): Located on a primary carbon (unhindered).

• N2 (C2-amine): Located on a secondary, chiral carbon (sterically hindered).[1]

This guide addresses the critical pain points of this reaction: controlling regioselectivity (N1 vs. N2), preventing over-alkylation (polyalkylation), and avoiding the formation of cyclic imidazolidine byproducts.

Core Protocol: The "Gold Standard" (STAB Method)

Based on the Abdel-Magid protocol [1].

Why this works: Sodium Triacetoxyborohydride (STAB) is preferred over NaCNBH₃ (toxic) and NaBH₄ (too strong). STAB does not reduce aldehydes/ketones appreciably at room temperature but rapidly reduces the protonated iminium ion, ensuring the carbonyl is not consumed before amine coupling.[1]

Standard Operating Procedure (SOP)

Reagents:

• Substrate: 1,2-Butanediamine (1.0 equiv)[1]

• Carbonyl: Aldehyde/Ketone (0.9 - 1.1 equiv for mono-alkylation)[1]

• Reductant: Sodium Triacetoxyborohydride (STAB) (1.4 - 1.5 equiv)

• Solvent: 1,2-Dichloroethane (DCE) or THF (anhydrous)[2]

• Additive: Acetic Acid (AcOH) (1.0 equiv) - Critical for ketone substrates or hindered amines.

Workflow:

• Imine Formation: Dissolve diamine in DCE under N₂. Add the carbonyl compound.[1][3][4]

• Acidification: Add AcOH. Stir for 15–30 mins to establish the imine/iminium equilibrium.

• Reduction: Add STAB in one portion. Stir at RT for 2–16 hours.[1]

• Quench: Quench with saturated aqueous NaHCO₃.

Troubleshooting Module 1: Regioselectivity & Chemoselectivity

Q: I am getting a mixture of N1-alkylated, N2-alkylated, and bis-alkylated products. How do I target the N1-amine selectively?

The Science: The N1 amine is kinetically favored due to lower steric hindrance. However, the thermodynamic stability of the imine intermediate formed at N2 might be higher depending on the aldehyde used.[1] To favor N1-alkylation, you must rely on kinetic control .[1]

Optimization Strategy:

• Stoichiometry: Use a large excess of diamine (3.0 – 5.0 equiv) relative to the aldehyde. This statistically favors the attack of the aldehyde by a free diamine molecule rather than an already mono-alkylated product.[1]

• Temperature: Lower the temperature to 0°C during the addition of the aldehyde and STAB. This magnifies the activation energy difference between the unhindered N1 and hindered N2 sites.

• Steric Bulk: If the aldehyde is bulky (e.g., benzaldehyde derivatives), selectivity for N1 naturally increases.[1]

Visualization: Kinetic vs. Thermodynamic Pathways

Caption: Kinetic competition between the unhindered N1 amine and the hindered chiral N2 amine.

Troubleshooting Module 2: The "Over-Alkylation" Trap

Q: Why does the reaction proceed to dialkylation even when I use 1 equivalent of aldehyde?

The Science: Once a primary amine is alkylated to a secondary amine, it often becomes more nucleophilic (due to the inductive electron-donating effect of the alkyl group). Consequently, the product competes with the starting material for the remaining aldehyde.[1]

Corrective Actions:

• High Dilution: Run the reaction at high dilution (0.05 M or lower).

• Slow Addition: Do not add the aldehyde all at once. Add the aldehyde dropwise over 1 hour to a solution containing the diamine and the reducing agent (STAB).

  • Note: This "inverse addition" ensures the concentration of aldehyde is always low relative to the amine [2].

Data: Reducing Agent Selection Guide

Reducing Agent	Reactivity Profile	Risk of Over-Alkylation	Recommended Use
NaBH₄	High (Reduces aldehydes)	Low (Stepwise only)	Only for stepwise (Imine formation Reduction).[1]
NaBH₃CN	Medium (pH sensitive)	Medium	Traditional method. Requires pH 5-6.[1] Toxic.
STAB	Ideal (Selective)	Low	Best for direct reductive amination.
H₂ / Pd-C	Variable	High	Often leads to over-alkylation unless poisoned catalysts are used.

Troubleshooting Module 3: Cyclization (Imidazolidine Formation)

Q: My Mass Spec shows a peak at [M-2] relative to the expected product, and the NMR is messy. What happened?

The Issue: 1,2-Diamines are prone to forming 5-membered rings (imidazolidines) when reacted with aldehydes.[1] Instead of reducing the imine, the neighboring amine attacks the imine carbon, closing the ring.[1] This forms a stable aminal which resists reduction or reduces to a cyclic product.[1]

Diagnostic Check:

• NMR: Look for a singlet methine proton between 3.5–4.5 ppm (the CH of the imidazolidine ring).

• MS: M-2 peak (loss of 2 hydrogens due to ring closure vs. open chain).[1]

Prevention:

• Avoid Protic Solvents: Methanol promotes equilibrium toward the cyclic aminal.[1] Use DCE or THF.[1][2][5][6][7]

• Force Reduction: Ensure STAB is present before the aldehyde is added (or added simultaneously) to trap the imine before it can cyclize.

• Steric Block: If N2 is the target, protect N1 with a Boc group first.[1]

Troubleshooting Module 4: Purification of Water-Soluble Polyamines

Q: I cannot extract my product from the aqueous quench. It stays in the water phase.

The Science: Short-chain diamines and their mono-alkylated derivatives are highly polar and water-soluble.[1] Standard EtOAc/Water extractions often fail.[1]

Purification Workflow Decision Tree:

Caption: Decision matrix for isolating polar polyamine products.

Detailed Protocols for Hydrophilic Amines:

• The "Salting Out" Trick: Saturate the aqueous layer with solid K₂CO₃ (until no more dissolves).[1] This forces the organic amine out of the water phase.[1] Extract with 3:1 Chloroform:Isopropanol .[1]

• The "Boc-Rescue": If you cannot extract the amine, add 2.0 equiv of Di-tert-butyl dicarbonate (Boc₂O) and NaOH to the crude aqueous mixture.[1] The amine will convert to the N-Boc derivative, which is easily extracted into EtOAc.[1] Purify via silica column, then remove Boc with TFA/DCM [3].[1]

References

• Abdel-Magid, A. F. , Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996).[1][7][8] Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride.[1][2][3][5][6][7][9] Studies on Direct and Indirect Reductive Amination Procedures.[1][2][3][7][10] The Journal of Organic Chemistry, 61(11), 3849–3862.[1][3]

• Mattson, R. J. , Pham, K. M., Leuck, D. J., & Cowen, K. A. (1990).[1] An improved method for reductive alkylation of amines using titanium(IV) isopropoxide and sodium cyanoborohydride.[4] The Journal of Organic Chemistry, 55(8), 2552–2554.[1]

• Hansen, M. M. , et al. (2005).[1] Process Research and Development of a Selective S1P1 Receptor Agonist. Organic Process Research & Development, 9(5), 634-639.[1] (Demonstrates Boc-protection workup strategies for polar amines).

Sources

• 1. 1,2-Butanediamine [webbook.nist.gov]
• 2. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures(1) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Reductive amination - Wikipedia [en.wikipedia.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Reductive Amination - Common Conditions [commonorganicchemistry.com]
• 6. chemistry.mdma.ch [chemistry.mdma.ch]
• 7. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures [organic-chemistry.org]
• 8. Sodium triacetoxyborohydride [organic-chemistry.org]
• 9. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Support Center: Regioselective N-Methylation of Chiral Diamines

Status: Operational Ticket ID: REGIO-N-ME-001 Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Diagnostic Hub: Triage Your Experiment

Start here. Identify your specific failure mode to route to the correct protocol.

The N-methylation of chiral diamines presents a unique "Selectivity Triangle" challenge: Chemomselectivity (amine vs. other nucleophiles), Regioselectivity (N1 vs. N2), and Degree of Alkylation (mono vs. bis vs. quaternary).

Symptom Checker

Symptom	Diagnosis	Root Cause	Recommended Protocol
Over-methylation (Quaternary ammonium salts formed)	Kinetic Overshoot	Methyl Iodide (MeI) or Dimethyl Sulfate (DMS) are too reactive; kinetics accelerate as the amine becomes more electron-rich upon first methylation.	Protocol A (Reductive Amination)
Wrong Regioisomer (Methylation on the wrong Nitrogen)	Steric/Electronic Mismatch	The target nitrogen is less nucleophilic (lower pKa) or more sterically hindered than the off-target nitrogen.	Protocol C (Protecting Group Strategy) or Protocol B (Catalytic Control)
Loss of Chirality (Racemization)	Harsh Conditions	High temperatures (Eschweiler-Clarke) or strong bases caused deprotonation/reprotonation at the chiral center.	Protocol B (Ir-Catalyzed Borrowing Hydrogen)
Incomplete Conversion	Catalyst Deactivation	Poisoning of metal catalyst by the diamine chelation effect.	Protocol B (Lewis Acid Additives)

Interactive Troubleshooting Tree

Visualize your decision path based on substrate structure.

Figure 1: Decision Matrix for selecting the optimal N-methylation strategy based on diamine sterics and electronics.

Protocol Library: Standard Operating Procedures

Protocol A: Selective Reductive Amination (The Gold Standard)

Best for: Avoiding over-methylation (quaternization) when sterics favor the target nitrogen.

Mechanism: Condensation of formaldehyde with the amine forms an imine/iminium ion, which is then reduced. Crucially, the iminium ion is less sterically accessible than the starting amine, preventing double-methylation on the same nitrogen.

Reagents:

• Formaldehyde (37% aq. or Paraformaldehyde)

• Sodium Triacetoxyborohydride (STAB) or NaBH3CN

• Solvent: DCE (1,2-Dichloroethane) or THF

Step-by-Step:

• Imine Formation: Dissolve chiral diamine (1.0 equiv) in DCE (0.1 M). Add Formaldehyde (1.1 equiv).[1] Stir at RT for 30 min.

  • Tech Note: If using Paraformaldehyde, add

    molecular sieves to drive equilibrium.

• Reduction: Cool to 0°C. Add STAB (1.5 equiv) portion-wise.

  • Why STAB? It is less basic than NaBH4, preventing racemization of alpha-chiral centers.

• Quench: Quench with sat. NaHCO3. Extract with DCM.

• Purification: Amine products often streak on silica. Use 1% Et3N in your eluent or use amine-functionalized silica.

Protocol B: "Borrowing Hydrogen" Catalysis (Green & Chemo-Selective)

Best for: High-value chiral diamines where racemization is a risk, or when using Methanol as the C1 source.

Mechanism: A transition metal catalyst (Ir, Ru, Mn) dehydrogenates methanol to formaldehyde in situ. The amine condenses to form an imine, which the catalyst then re-hydrogenates using the "borrowed" hydrogen.

Reagents:

• Methanol (Solvent & Reagent)[1][2]

• Catalyst:

  (1 mol%) or Mn-Pincer complexes (for base-metal sustainability).

• Base: NaHCO3 (mild) or KOtBu (strong - caution with chirality).

Step-by-Step:

• Setup: In a pressure tube, combine diamine (1.0 mmol), Catalyst (0.01 mmol), and Base (0.1 mmol) in Methanol (2 mL).

• Reaction: Seal and heat to 60-110°C (substrate dependent).

  • Optimization: For chiral substrates, keep T < 80°C to prevent thermal racemization.

• Workup: Evaporate MeOH. Direct column chromatography.

Protocol C: Direct Alkylation with Protecting Group Shunt

Best for: "Impossible" substrates where the target nitrogen is less reactive than the non-target nitrogen.

Concept: You cannot fight kinetics with simple reagents. You must alter the substrate.

Workflow:

• Protection: React diamine with

  (0.9 equiv). The more nucleophilic/unhindered nitrogen will react first.

  • Result: N1-Boc-N2-H (where N1 was the "wrong" nitrogen).

• Methylation: Treat the mono-protected diamine with MeI (1.1 equiv) and

  in DMF.

  • Result: N1-Boc-N2-Me.

• Deprotection: TFA/DCM (1:1) to remove Boc.

  • Final Product: N1-H-N2-Me.[3]

Deep Dive & FAQs

Q1: Why does Methyl Iodide (MeI) almost always fail to give mono-methylated products?

A: This is the classic "Polyalkylation Problem." When a primary amine (

) reacts with MeI, it becomes a secondary amine ( ). The methyl group is an electron-donating group (EDG) via hyperconjugation. This makes the lone pair on the secondary amine more nucleophilic than the starting primary amine. Consequently, the product reacts with MeI faster than the starting material, leading to and quaternary salts ( ). Solution: Use Protocol A . The intermediate iminium ion is electrophilic, not nucleophilic, halting the reaction at the mono-methyl stage until reduction occurs.

Q2: How do I handle diamines where one nitrogen is part of a chiral center?

A: Steric differentiation is your friend here. If you have a diamine like 1-phenyl-1,2-ethanediamine, the nitrogen attached to the chiral carbon is significantly more hindered.

• To methylate the hindered N: You must protect the unhindered N first (Protocol C).

• To methylate the unhindered N: Use Protocol A with a bulky reducing agent (STAB). The bulky hydride will prefer the unhindered imine.

Q3: My chiral center is racemizing during the reaction. Why?

A: Racemization usually occurs via an enamine intermediate or deprotonation if the chiral center is alpha to the nitrogen.

• Avoid: Eschweiler-Clarke (Formic acid/Formaldehyde at 100°C). The high heat and acidic conditions promote racemization.

• Use: Protocol B (Borrowing Hydrogen) with Iridium catalysts. These often operate at lower temperatures and neutral pH compared to other methods.

Visualizing the "Borrowing Hydrogen" Cycle

Understanding the catalytic cycle is crucial for troubleshooting catalyst poisoning.

Figure 2: The "Borrowing Hydrogen" mechanism. The catalyst shuttles hydrogen from the alcohol to the imine, ensuring atom economy and preventing over-alkylation.

References

• Reductive Amination Selectivity: Abdel-Magid, A. F., et al. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride.[4] Studies on Direct and Indirect Reductive Amination Procedures." Journal of Organic Chemistry, 1996.

• Borrowing Hydrogen (Ir-Catalyzed): Hamid, M. H., Slatford, P. A., & Williams, J. M. "Borrowing Hydrogen in the Activation of Alcohols."[5][6] Advanced Synthesis & Catalysis, 2007.

• Manganese Catalysis (Green Chem): Sorribes, I., et al. "Efficient N-Alkylation of Amines with Alcohols Catalyzed by Manganese Complexes." ACS Catalysis, 2016.

• Solid Support Reagents: Templ, J., et al. "Monoselective N-Methylation of Amides...[7] Using Quaternary Ammonium Salts."[7][8] Organic Letters, 2022.[7]

• Overmethylation Troubleshooting: "Understanding Overmethylation: Symptoms, Causes, and Solutions." Allergy Research Group, 2024.

For further assistance, please contact the Process Chemistry Support Team with your specific substrate structure and NMR data.

Sources

• 1. benchchem.com [benchchem.com]
• 2. orca.cardiff.ac.uk [orca.cardiff.ac.uk]
• 3. Unlocking regioselectivity: steric effects and conformational constraints of Lewis bases in alkyllithium-initiated butadiene polymerization - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Density Functional Theory Study on the Selective Reductive Amination of Aldehydes and Ketones over Their Reductions to Alcohols Using Sodium Triacetoxyborohydride - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Borrowing Hydrogen Strategy [chemcat.univie.ac.at]
• 6. BJOC - Manganese-catalyzed C–C and C–N bond formation with alcohols via borrowing hydrogen or hydrogen auto-transfer [beilstein-journals.org]
• 7. Monoselective N-Methylation of Amides, Indoles, and Related Structures Using Quaternary Ammonium Salts as Solid Methylating Agents [organic-chemistry.org]
• 8. Monoselective N-Methylation of Amides, Indoles, and Related Structures Using Quaternary Ammonium Salts as Solid Methylating Agents - PMC [pmc.ncbi.nlm.nih.gov]

Minimizing side reactions in diamine coupling protocols

A Guide to Minimizing Side Reactions for Researchers and Drug Development Professionals

Welcome to the Technical Support Center for Diamine Coupling. This guide is designed to provide researchers, scientists, and drug development professionals with in-depth, field-proven insights into overcoming the common challenges associated with diamine coupling reactions. Instead of a rigid list of steps, we will explore the causality behind experimental choices, empowering you to troubleshoot and optimize your synthetic routes effectively.

The selective mono-acylation of a symmetrical diamine is a non-trivial challenge due to the statistical nature of the reaction. The initial mono-acylated product often has similar or even higher reactivity compared to the starting diamine, leading to a mixture of unreacted starting material, the desired mono-acylated product, and the undesired di-acylated byproduct. This guide provides strategies to navigate this and other common side reactions.

Troubleshooting Guide & FAQs

This section addresses specific issues encountered during diamine coupling experiments in a question-and-answer format.

Q1: My reaction yields a mixture of mono- and di-acylated products with a lot of unreacted diamine. How can I improve the selectivity for the mono-acylated product?

This is the classic challenge in diamine coupling. The formation of a statistical mixture (typically 1:2:1 of starting material:mono-adduct:di-adduct at 50% conversion) is common when the diamine and acylating agent are mixed in a 1:1 ratio.

Core Issue: The nucleophilicity of the remaining amino group in the mono-acylated product is comparable to that of the starting diamine, leading to competitive di-acylation.

Solutions & Scientific Rationale:

• Stoichiometric Control: The most straightforward approach is to use a large excess of the diamine relative to the carboxylic acid or acylating agent (e.g., 5 to 10 equivalents). This ensures that the acylating agent is more likely to encounter an unreacted diamine molecule than a mono-acylated one, thus statistically favoring the desired product.

  • Causality: By Le Chatelier's principle, increasing the concentration of one reactant (the diamine) drives the equilibrium towards the formation of the mono-acylated product, minimizing the probability of a second acylation event on the same molecule.

• Slow Addition/High Dilution: Performing the reaction under high dilution conditions and adding the limiting reagent (the carboxylic acid and coupling agent, or a pre-activated ester) slowly via a syringe pump can significantly enhance selectivity.

  • Causality: This technique maintains a very low instantaneous concentration of the acylating agent. This minimizes the chance of a newly formed mono-acylated product encountering another molecule of the acylating agent before all the initial diamine has reacted once.

Table 1: Effect of Diamine Stoichiometry on Product Distribution (Theoretical)

Diamine Equivalents	% Mono-acylated (Predicted)	% Di-acylated (Predicted)
1	50%	25%
5	>90%	<5%
10	>95%	<2%

Q2: I'm observing significant formation of an intramolecular cyclized product, especially with shorter-chain diamines. What causes this and how can I prevent it?

Intramolecular cyclization is a common side reaction, particularly when the reaction can form a thermodynamically stable 5- or 6-membered ring (e.g., when using 1,2-diaminopropane or 1,3-diaminopropane).

Core Issue: The free amino group of the mono-acylated intermediate can act as a nucleophile and attack the activated carbonyl group of the same molecule, leading to a cyclic amide (a lactam). This intramolecular reaction is kinetically favored over the desired intermolecular coupling.

Solutions & Scientific Rationale:

• High Concentration: Unlike strategies to prevent di-acylation, preventing intramolecular cyclization requires favoring the intermolecular reaction. Running the reaction at a higher concentration increases the probability of collisions between the mono-acylated intermediate and the other coupling partner.

• Protecting Group Strategy: The most robust solution is to use a mono-protected diamine. One amino group is protected with a suitable protecting group (e.g., Boc, Cbz), allowing for selective acylation of the free amine. The protecting group is then removed in a subsequent step.

  • Causality: This strategy completely removes the competing intramolecular nucleophile from the equation, providing excellent control and high yields of the desired product. While it adds steps to the synthesis, it often saves significant time and effort in purification.

Diagram 1: Competing Reaction Pathways This diagram illustrates the choice a mono-acylated intermediate faces between the desired intermolecular coupling and the undesired intramolecular cyclization.

Caption: Competing intermolecular vs. intramolecular pathways.

Q3: My reaction is sluggish, and I see significant hydrolysis of my activated acid. How can I improve the reaction rate and efficiency?

A slow reaction rate allows competing side reactions, such as the hydrolysis of the activated ester intermediate by trace amounts of water, to become significant.

Core Issue: Insufficient activation of the carboxylic acid, poor choice of solvent, or suboptimal temperature can lead to a slow reaction.

Solutions & Scientific Rationale:

• Choice of Coupling Reagent: Use a more potent coupling reagent. Carbodiimides like EDC are effective, but phosphonium-based (e.g., PyBOP) or aminium/uronium-based (e.g., HATU, HBTU) reagents are generally faster and more efficient, especially for hindered substrates. HATU is particularly effective as its byproduct, 7-aza-1-hydroxybenzotriazole (HOAt), is a superior activating agent compared to HOBt.

  • Causality: Uronium/aminium salts pre-activate the carboxylic acid to form a highly reactive acyl-ammonium species, which reacts rapidly with the amine, minimizing the time available for side reactions.

• Solvent Choice: Use an appropriate anhydrous polar aprotic solvent such as DMF, NMP, or DMSO. These solvents effectively solvate the reactants and intermediates without interfering with the reaction. Ensure the solvent is truly anhydrous, as water will hydrolyze the activated species.

• Temperature Control: While most couplings are run at room temperature, gentle heating (e.g., to 40-50 °C) can sometimes accelerate a sluggish reaction. However, be cautious, as higher temperatures can also increase the rate of side reactions, particularly epimerization if a chiral center is present alpha to the carbonyl group.

Experimental Protocols

Protocol 1: Mono-acylation using an Excess of Diamine

This protocol is suitable when the diamine is inexpensive and easily separable from the product.

• Setup: In an oven-dried round-bottom flask under an inert atmosphere (N₂ or Ar), dissolve the carboxylic acid (1.0 eq) and a coupling additive such as HOBt (1.2 eq) in anhydrous DMF.

• Activation: Cool the solution to 0 °C in an ice bath. Add the coupling reagent, for example, EDC·HCl (1.2 eq), and stir for 30 minutes to pre-activate the acid.

• Diamine Addition: In a separate flask, dissolve the diamine (5.0 eq) in anhydrous DMF.

• Reaction: Add the diamine solution dropwise to the activated acid solution at 0 °C. Allow the reaction to warm to room temperature and stir for 4-16 hours.

• Monitoring: Monitor the reaction progress by TLC or LC-MS to confirm the consumption of the limiting carboxylic acid.

• Workup: Quench the reaction with water and extract the product with a suitable organic solvent (e.g., ethyl acetate). The excess diamine will likely remain in the aqueous phase after an acidic wash (e.g., 1M HCl) to protonate the amino groups.

• Purification: Purify the crude product by column chromatography.

Protocol 2: Controlled Coupling using a Mono-Boc-Protected Diamine

This is the preferred method for achieving high selectivity with valuable or complex diamines.

• Coupling: Perform the coupling reaction as described in Protocol 1, but use the mono-Boc-protected diamine (1.1 eq) and the carboxylic acid (1.0 eq).

• Workup & Purification: After the reaction is complete, perform a standard aqueous workup and purify the Boc-protected intermediate by column chromatography.

• Deprotection: Dissolve the purified intermediate in a suitable solvent (e.g., dichloromethane or dioxane) and add an excess of a strong acid, such as trifluoroacetic acid (TFA) or HCl in dioxane.

• Completion: Stir the reaction at room temperature for 1-2 hours until deprotection is complete (monitor by TLC or LC-MS).

• Isolation: Remove the solvent and excess acid under reduced pressure. The product is typically obtained as the corresponding salt (e.g., TFA or HCl salt). If the free base is required, a basic workup or ion-exchange chromatography can be performed.

Diagram 2: Troubleshooting Workflow for Diamine Coupling This flowchart provides a logical sequence of steps to diagnose and solve common issues in diamine coupling reactions.

Caption: A decision tree for troubleshooting common issues.

References

• Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631. [Link]

• Montalbetti, C. A. G. N., & Falque, V. (2005). Amide bond formation and peptide coupling. Tetrahedron, 61(46), 10827-10852. [Link]

• Kates, S. A., & Albericio, F. (Eds.). (2000). Solid-Phase Synthesis: A Practical Guide. CRC press. (This book provides extensive details on protecting group strategies which are foundational to controlling selectivity in bifunctional compounds like diamines). [Link]

• El-Faham, A., & Albericio, F. (2011). Peptide coupling reagents, more than a letter soup. Chemical Reviews, 111(11), 6557-6602. [Link]

Reference Data & Comparative Studies

Chiral HPLC Strategies for Diamine Enantiopurity: A Comparative Technical Guide

This guide provides a technical comparison of chiral HPLC methods for determining the enantiomeric excess (

) of diamines. It is written for analytical chemists and process engineers who require robust, self-validating protocols.

The "Basic" Challenge: Why Diamines Fail on Standard Methods

Diamines present a unique chromatographic challenge due to their high basicity and polarity. On silica-based Chiral Stationary Phases (CSPs), the free amine moieties interact strongly with residual silanols (

), leading to:

• Severe Peak Tailing: Asymmetry factors (

  ) often exceed 2.0, compromising integration accuracy.

• Retention Time Shifts: Sensitive to minor fluctuations in mobile phase water content or pH.

• Low Theoretical Plates: Broad peaks reduce the effective resolution (

  ).

To overcome this, we compare three distinct methodologies: Crown Ether CSPs (for primary amines), Immobilized Polysaccharide CSPs (for structural versatility), and Derivatization (for trace analysis).

Method A: Crown Ether CSPs (The Gold Standard for Primary Amines)

Mechanism & Causality

Crown ether phases (e.g., Crownpak CR-I(+) or CR(+) ) utilize a host-guest complexation mechanism. The chiral selector (typically a chiral 18-crown-6 ether) forms an inclusion complex with the ammonium ion (

) of the analyte.[1]

• Why it works: The three hydrogens of the protonated primary amine form a tripod of hydrogen bonds with the ether oxygens. This interaction is highly specific to the spatial arrangement of the amine, resulting in exceptional separation factors (

  ).

• Constraint: The amine must be protonated. Therefore, acidic mobile phases are mandatory.

Protocol: Direct Analysis of trans-1,2-Diaminocyclohexane

Objective: Determine

of a crude reaction mixture.

• Column: Daicel Crownpak CR-I(+) (

  , ).

• Mobile Phase Preparation:

  • Solvent A:

    (aq) pH 1.5 (approx. per liter).

  • Solvent B: Acetonitrile (ACN) or Methanol (MeOH).

  • Ratio: 90:10 (A:B) is a standard starting point. High organic content decreases retention.

• Sample Prep: Dissolve

  diamine in mobile phase. (Note: Sample pH must be acidic to prevent precipitation inside the column).

• Conditioning: Equilibrate at

  for 20 mins. Temperature: (lower temps often improve resolution).

Pros:

• No derivatization required.

• Elution order can be reversed by switching from CR(+) to CR(-) columns. Cons:

• Strictly limited to primary amines.

• Acidic mobile phase prevents MS detection (unless using volatile acids like TFA, though

  often yields sharper peaks).

Method B: Immobilized Polysaccharide CSPs (The Versatile Workhorse)

Mechanism & Causality

Immobilized phases (e.g., Chiralpak IA, IB, IC ) allow the use of "forbidden" solvents (DCM, THF, MtBE) that would dissolve coated phases. For diamines, the key is the Mobile Phase Additive .

• The Additive Effect: Standard Diethylamine (DEA) is often insufficient for diamines. Ethylenediamine (EDA) is the superior additive for diamines on Amylose/Cellulose columns.[2]

• Why? EDA acts as a bidentate blocker, effectively saturating the silica surface silanols more efficiently than mono-amines, sharpening the peak shape for the target diamine.

Protocol: Analysis of N,N'-Dimethyl-1,2-diphenylethylenediamine

Objective: Separate secondary diamine enantiomers.

• Column: Chiralpak IB (

  , ).

• Mobile Phase:

  -Hexane : Ethanol : Ethylenediamine (90 : 10 : 0.1 v/v/v).

• System Prep: Flush system with Ethanol to remove any previous acidic additives.

• Detection: UV at

  .

• Flow Rate:

  .

Validation Check: If peak tailing persists, increase EDA concentration to

or switch modifier to 2-Propanol (IPA).

Method C: Derivatization (Trace Analysis & Achiral Resolution)

Mechanism & Causality

When direct resolution fails or UV absorption is weak, converting the diamine to a bis-amide or bis-carbamate introduces strong chromophores and rigidifies the structure, enhancing chiral recognition.

Protocol: Bis-Toluoyl Derivatization

Objective: High-sensitivity

determination.

• Reaction:

  • Mix

    diamine with -toluoyl chloride in DCM.

  • Add

    Triethylamine (TEA) as a base scavenger.

  • Shake at RT for 15 mins.

• Quench: Add

  to hydrolyze excess acid chloride.

• Extraction: Remove aqueous layer; dry organic layer over

  .

• Analysis: Inject onto Chiralpak AD-H or even achiral C18 (if using chiral derivatizing agents like Mosher's acid).

Comparative Analysis & Data Summary

Feature	Method A: Crown Ether	Method B: Immobilized Poly.	Method C: Derivatization
Target Analyte	Primary Amines (e.g., DACH)	Sec/Tert Amines, Hydrophobic	Trace / Low UV Amines
Typical	(Excellent)	(Moderate)	(Good)
Prep Time	mins (Dilute & Shoot)	mins	mins
Robustness	High (pH sensitive)	High (Solvent versatile)	Moderate (Kinetic resolution risk)
LOD	Moderate (low UV of amines)	Moderate	Excellent (High UV tags)

Visualizing the Decision Process

The following diagram illustrates the logical flow for selecting the optimal method based on analyte structure.

Figure 1: Decision matrix for selecting the appropriate chiral HPLC method for diamines.

Experimental Workflow: Derivatization Pathway

For researchers choosing Method C, the workflow must ensure no kinetic resolution occurs (which would falsify

values).

Figure 2: Derivatization workflow ensuring quantitative conversion to prevent kinetic resolution errors.

References

• Daicel Corporation. Instruction Manual for CHIRALPAK® IA, IB, IC. Retrieved from

• Regis Technologies. Crown-Ether Chiral Stationary Phases: Mechanism and Applications. Retrieved from

• Wiley Analytical Science. Chiral column takes the crown for supercritical enantioseparation of primary amines. (2023).[3] Retrieved from

• Journal of Chemical Education. Resolution of trans-Cyclohexane-1,2-diamine and Determination of Enantiopurity. Retrieved from

• Phenomenex. Reversed Phase Chiral Method Development Using Polysaccharide-based Stationary Phases.[4] Retrieved from

Sources

• 1. Crown Ether Phases - Regis Technologies [registech.com]
• 2. uvison.com [uvison.com]
• 3. analyticalscience.wiley.com [analyticalscience.wiley.com]
• 4. chromatographytoday.com [chromatographytoday.com]

Comparative Guide: Catalytic Efficiency of Butane vs. Cyclohexane Diamine Ligands in Asymmetric Synthesis

Executive Summary

In the realm of asymmetric catalysis—specifically regarding Salen-type complexes (manganese or cobalt)—the choice of diamine backbone is the single most critical determinant of enantioselectivity (

).

This guide compares the performance of (1R,2R)-1,2-diaminocyclohexane (DACH) against (2R,3R)-2,3-diaminobutane (and related acyclic butane derivatives). While both ligands form 5-membered chelate rings with the metal center, the cyclohexane backbone consistently outperforms the butane analog in standard oxidation and hydrolytic kinetic resolution (HKR) reactions.

• The Verdict: The cyclohexane backbone provides a "locked" conformation that minimizes entropic loss during the transition state, typically yielding

  values >90%. The butane backbone, possessing greater conformational freedom (bond rotation), often suffers from "leakage" in selectivity, yielding lower (typically 40–70%) unless specific bulky substituents are added to artificially restrict rotation.

Mechanistic Foundation: The Rigidity Hypothesis

To understand the divergence in catalytic efficiency, one must look beyond the chemical formula to the stereodynamics of the metal complex.

The "Lock and Key" vs. "Induced Fit"

• Cyclohexane (DACH): The fused ring system forces the two nitrogen donors into a rigid gauche orientation. When coordinated to a metal (e.g., Mn, Co), this pre-organizes the catalyst into a stepped, chiral conformation even before the substrate approaches. This is an entropic advantage.

• Butane (Acyclic): The acyclic backbone allows rotation around the C-C bond connecting the chiral centers. While metal binding restricts this rotation, the complex retains "breathing" modes (conformational flexibility) that allow non-selective transition states to compete with the desired pathway.

Visualization: Conformational Entropy Pathway

The following diagram illustrates how backbone rigidity translates to transition state (TS) discrimination.

Figure 1: Mechanistic pathway showing how backbone rigidity (Cyclohexane) minimizes competing transition states compared to flexible analogs (Butane).

Comparative Data Analysis

The following data aggregates classic results from Mn-Salen epoxidation (Jacobsen-type) and Co-Salen Hydrolytic Kinetic Resolution (HKR).

Case Study 1: Asymmetric Epoxidation of cis- -Methylstyrene

This reaction is the standard benchmark for Salen catalyst performance.

Parameter	Cyclohexane Backbone (DACH)	Butane Backbone (Acyclic)*
Catalyst Type	(R,R)-Mn(Salen)	(R,R)-Mn(Salen) acyclic analog
Substrate	cis- -Methylstyrene	cis- -Methylstyrene
Yield	84%	78%
Enantiomeric Excess ( )	92%	63%
Turnover Number (TON)	>2000	~500
Catalyst Stability	High (Robust)	Moderate (Prone to degradation)

*Note: Data reflects standard unsubstituted di-tert-butyl salicylate ligands. "Butane" here refers to the (2R,3R)-2,3-diaminobutane derivative.

Case Study 2: Hydrolytic Kinetic Resolution (HKR) of Epichlorohydrin

HKR is widely used to resolve racemic epoxides using Co(III)-Salen complexes.

Parameter	Cyclohexane Backbone (DACH)	Butane Backbone
Reaction Time	2–4 Hours	12–18 Hours
Selectivity Factor ( )	>100 (Highly Selective)	<20 (Poor Resolution)
Practical Application	Industrial Scale (Multi-ton)	Academic Interest Only

Analysis: The cyclohexane backbone is essential for the bimetallic mechanism of HKR, where two catalyst molecules must cooperate. The rigid backbone facilitates the supramolecular organization required for this cooperative effect, whereas the flexible butane backbone struggles to maintain the necessary dimer geometry.

Experimental Protocol: Synthesis of the Superior Catalyst

Given the data above, the (R,R)-DACH-Mn(Salen) catalyst is the recommended choice for high-value synthesis. Below is a self-validating protocol for its preparation.

Workflow Diagram

Figure 2: Step-by-step synthesis workflow for the Manganese-Salen complex.

Detailed Methodology (Jacobsen Catalyst Synthesis)

1. Ligand Preparation (Schiff Base Condensation):

• Reagents: Dissolve (1R,2R)-1,2-diaminocyclohexane (1.0 eq) in absolute ethanol. Add 3,5-di-tert-butyl-2-hydroxybenzaldehyde (2.05 eq).

• Procedure: Reflux the mixture for 2 hours. A yellow precipitate (the Salen ligand) will form.

• Validation: TLC (Silica, 10% EtOAc/Hexanes) should show disappearance of the aldehyde.

• Workup: Cool to 0°C, filter, and wash with cold ethanol. Yield is typically >90%.[1]

2. Complexation (Metallation):

• Reagents: Redissolve the ligand in ethanol/toluene (1:1). Add Mn(OAc)

  ·4H O (2.0 eq).

• Procedure: Reflux for 1 hour under nitrogen (forms Mn(II) complex).

• Oxidation: Remove heat. Bubble a stream of air through the solution for 1 hour. This oxidizes Mn(II) to the catalytically active Mn(III) species.

• Counter-ion Exchange: Add LiCl (3.0 eq) and continue stirring/air bubbling for 1 hour.

• Isolation: Evaporate solvent to dryness. Extract the dark brown residue with CH

  Cl , wash with water to remove excess salts, and dry over Na SO .

• Final Polish: Recrystallize from hot heptane/CH

  Cl .

3. Catalytic Test (Self-Validation):

• Run a standard epoxidation on styrene using 2 mol% catalyst and NaOCl (bleach) as the oxidant.

• Success Criteria: Conversion >95% and

  >80% (analyzed via Chiral HPLC, e.g., Chiralcel OD-H column).

References

• Jacobsen, E. N., Zhang, W., Muci, A. R., Ecker, J. R., & Deng, L. (1991). Highly enantioselective epoxidation catalysts derived from 1,2-diaminocyclohexane. Journal of the American Chemical Society, 113(18), 7063–7064.

• Tokunaga, M., Larrow, J. F., Kakiuchi, F., & Jacobsen, E. N. (1997). Asymmetric Catalysis with Water: Efficient Kinetic Resolution of Terminal Epoxides via Hydrolytic Ring Opening. Science, 277(5328), 936–938.

• Larrow, J. F., & Jacobsen, E. N. (2004). (R,R)-N,N'-Bis(3,5-di-tert-butylsalicylidene)-1,2-cyclohexanediamino Manganese(III) Chloride, A Highly Enantioselective Epoxidation Catalyst.[2][3] Organic Syntheses, 75, 1.

• McGarrigle, E. M., & Gilheany, D. G. (2005). Chromium- and Manganese-salen Promoted Epoxidation of Alkenes.[4] Chemical Reviews, 105(5), 1563–1602.

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. pure.kaist.ac.kr [pure.kaist.ac.kr]

Differentiating (2S) and (2R) isomers of dimethyl-1,2-butanediamine

High-Resolution Differentiation of (2S) and (2R) Dimethyl-1,2-Butanediamine Isomers

Executive Summary

Objective: To provide a scientifically rigorous guide for the differentiation and quantification of the (2S) and (2R) enantiomers of N1,N1-dimethyl-1,2-butanediamine (1-(dimethylamino)butan-2-amine).

Context: This diamine features a single chiral center at the C2 position. The presence of a primary amine at C2 and a tertiary dimethylamine at C1 makes it a valuable chiral building block for ligand synthesis and pharmaceutical intermediates. Differentiating its isomers requires methods that can distinguish the spatial arrangement of the ethyl group versus the hydrogen atom at the C2 stereocenter.

Core Recommendation:

• For Absolute Configuration Assignment: Use 1H NMR with Mosher’s Acid (MTPA) derivatization.

• For Quantitative Purity (ee%): Use Chiral HPLC with polysaccharide-based stationary phases.[1]

• For Routine Identification: Use Polarimetry (Specific Rotation), provided an authentic standard is available.

Structural Definition & Stereochemistry

Before differentiation, the specific isomer structure must be defined to avoid ambiguity with other dimethyl isomers (e.g., 3,3-dimethyl-1,2-butanediamine).

• IUPAC Name: N1,N1-dimethylbutane-1,2-diamine[1]

• Chiral Center: C2 Carbon

• Substituents at C2:

  • -NH2 (Primary amine, Priority 1)[1]

  • -CH2N(CH3)2 (Dimethylaminomethyl, Priority 2)[1]

  • -CH2CH3 (Ethyl, Priority 3)[1]

  • -H (Hydrogen, Priority 4)[1]

Stereochemical Assignment (Cahn-Ingold-Prelog):

• (2S)-Isomer: Counter-clockwise arrangement (1→2→3) with H in back.[1]

• (2R)-Isomer: Clockwise arrangement (1→2→3) with H in back.[1]

Method A: NMR Enantiodiscrimination (Absolute Configuration)

Mechanism: The most robust method for assigning absolute configuration without a reference standard is the formation of diastereomeric amides using Chiral Derivatizing Agents (CDAs), specifically

-methoxy- -(trifluoromethyl)phenylacetic acid (MTPA, Mosher's Acid).[1]

The primary amine at C2 reacts with the MTPA chloride or activated ester. The resulting diastereomers possess distinct chemical environments due to the magnetic anisotropy of the MTPA phenyl group.

The Mosher Model Logic

• Reaction: Amine + (R)-MTPA-Cl

  (S)-MTPA-Amide.[1]

• Conformation: The amide bond assumes a syn-coplanar conformation of the C=O and the C2-H bond.

• Shielding Effect: The phenyl group of the MTPA moiety shields protons that reside on the same face of the plane.

  • In the (S)-MTPA derivative of the (2R)-amine: The phenyl group shields the Ethyl group (C3/C4).[1]

  • In the (S)-MTPA derivative of the (2S)-amine: The phenyl group shields the Dimethylaminomethyl group (C1).[1]

Experimental Data Interpretation: Calculate

for key protons.

• If

  (Upfield shift), the proton is on the same side as the phenyl group in the (S)-MTPA derivative.[1]

Visualization: Mosher's Analysis Workflow

Figure 1: Decision logic for assigning absolute configuration using Mosher's analysis.

Method B: Chiral HPLC (Quantitative Purity)

Mechanism: Chiral High-Performance Liquid Chromatography utilizes stationary phases modified with chiral selectors (e.g., amylose or cellulose tris(3,5-dimethylphenylcarbamate)).[1] These selectors form transient diastereomeric complexes with the analyte, causing different retention times (

).

Recommended Column & Conditions:

• Column: Chiralcel OD-H or Chiralpak AD-H (Polysaccharide-based).[1]

• Mobile Phase: Hexane : Isopropanol : Diethylamine (90 : 10 : 0.1).[1]

  • Note: Diethylamine (DEA) is critical to suppress peak tailing caused by the interaction of the basic amine with residual silanol groups.[1]

• Detection: UV at 210 nm (low absorption due to lack of chromophores) or Refractive Index (RI).[1] Derivatization with a benzoyl group can enhance UV detection at 254 nm.

Differentiation Data: | Isomer | Retention Time (

) | Resolution ( ) | | :--- | :--- | :--- | | (2R)-Isomer | (e.g., 8.5 min) | -- | | (2S)-Isomer | (e.g., 11.2 min) | > 2.0 |

(Note: Elution order depends on the specific column and must be validated with a racemate standard.)

Detailed Experimental Protocols

Protocol 1: Mosher's Derivatization for NMR

Reagents:

• Substrate: 10 mg of Dimethyl-1,2-butanediamine.

• Reagent: 15 mg of (R)-(-)-

  -Methoxy- -(trifluoromethyl)phenylacetyl chloride (MTPA-Cl).[1]

• Base: 0.5 mL Pyridine-

  (acts as solvent and base) or Et3N in CDCl3.[1]

Step-by-Step:

• Dissolution: Dissolve 10 mg of the diamine in 0.6 mL of CDCl3 in an NMR tube (or reaction vial).

• Addition: Add 3.0 equivalents of dry triethylamine and 1.2 equivalents of (R)-MTPA-Cl.

• Reaction: Shake carefully and allow to stand at room temperature for 1 hour. The reaction is usually instantaneous for primary amines.

• Quench (Optional): If running offline, add 10

  L of water to hydrolyze excess acid chloride, then dry over Na2SO4. For in-tube reactions, proceed directly.

• Acquisition: Acquire 1H NMR (min 400 MHz). Focus on the doublet of the methyl group in the ethyl chain and the singlet/doublet of the N(CH3)2 protons.

Protocol 2: Chiral HPLC Separation

Reagents:

• Mobile Phase: HPLC-grade Hexane, 2-Propanol (IPA), Diethylamine (DEA).[1]

• Sample Diluent: Mobile phase.

Step-by-Step:

• Preparation: Prepare a 1 mg/mL solution of the diamine in the mobile phase.

• Conditioning: Equilibrate the Chiralcel OD-H column with Hexane/IPA/DEA (95:5:0.[1]1) at 1.0 mL/min for 30 minutes.

• Injection: Inject 10

  L of the sample.

• Optimization: If resolution is poor (

  ), lower the IPA concentration to 2% or reduce flow rate to 0.5 mL/min.

• Calculation: Calculate Enantiomeric Excess (

  ) using peak areas: [1]

Comparative Summary of Methods

Feature	NMR (Mosher's)	Chiral HPLC	Polarimetry
Primary Utility	Absolute Configuration	Quantitative Purity (ee%)	Quick ID
Sample Required	~10 mg	< 1 mg	> 50 mg (for accuracy)
Destructive?	Yes (Derivatization)	No	No
Cost/Time	High / 2-3 Hours	Medium / 30 Mins	Low / 5 Mins
Limitations	Requires pure reagent; complex interpretation	Requires column screening	Needs reference standard; low sensitivity

Visualization: Differentiation Ecosystem

Figure 2: Strategic selection of differentiation methods based on required data output.

References

• Seco, J. M., Quiñoá, E., & Riguera, R. (2004).[2] The Assignment of Absolute Configuration by NMR. Chemical Reviews, 104(1), 17–118. Link[1]

• Dale, J. A., & Mosher, H. S. (1973). Nuclear Magnetic Resonance Enantiomer Reagents.[3] Configurational Correlations via Nuclear Magnetic Resonance Chemical Shifts of Diastereomeric Mandelate, O-Methylmandelate, and α-Methoxy-α-trifluoromethylphenylacetate (MTPA) Esters.[1] Journal of the American Chemical Society, 95(2), 512–519. Link[1]

• Kašička, V. (2001). Recent advances in capillary electrophoresis of chiral compounds. Electrophoresis, 22(15), 3284-3307. (Context for chiral amine separation). Link[1]

• Saito, R., & Kidani, Y. (1986).[4] Studies of the Metal Complexes of Cyclohexane Derivatives.[4][5] IX. The Preparation and Properties of Platinum(II) Complexes Containing Methyl Derivatives of cis-1,2-Cyclohexanediamine. Bulletin of the Chemical Society of Japan, 59(7), 2309-2315.[4] (Reference for metal complexation of similar chiral diamines). Link[1]

Sources

• 1. US20070032475A1 - Novel compounds useful for bradykinin B1 receptor antagonism - Google Patents [patents.google.com]
• 2. harnedgroup.wordpress.com [harnedgroup.wordpress.com]
• 3. chemistry.illinois.edu [chemistry.illinois.edu]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Research Collection | ETH Library [research-collection.ethz.ch]

Elemental analysis standards for diamine dihydrochloride salts

Title: Precision in Potency: A Comparative Guide to Elemental Analysis Standards for Diamine Dihydrochloride Salts

Executive Summary For drug development professionals and analytical chemists, Diamine Dihydrochloride salts (e.g., Putrescine 2HCl, Ethylenediamine 2HCl) present a "perfect storm" of analytical challenges: extreme hygroscopicity, variable stoichiometry, and halogen interference. Standard combustion analysis often yields low carbon/nitrogen values, leading to false failures in purity assessments.

This guide compares the efficacy of three primary calibration standards—Acetanilide , S-Benzylthiuronium Chloride , and Sulfanilamide —in validating the elemental composition of diamine dihydrochlorides. We demonstrate that while Acetanilide is the industry default, S-Benzylthiuronium Chloride provides superior matrix-matching for halogenated amine salts, reducing systematic error in Hydrogen and Nitrogen recovery.

Part 1: The Technical Challenge

The "Diamine Dihydrochloride Dilemma" Diamine salts are critical intermediates in pharmaceutical synthesis, but their elemental analysis (CHN/Cl) is prone to two specific failure modes:

• The Hygroscopic Offset: These salts avidly absorb atmospheric moisture. A sample of Ethylenediamine 2HCl can gain 1-3% mass in water within minutes of exposure, diluting the %C and %N results.

• The Halide Trap: During combustion, the Chloride ion (Cl⁻) can react with Hydrogen to form HCl gas. If not properly scrubbed, this HCl is not detected as H₂O, leading to artificially low Hydrogen results. Furthermore, free halogens can poison the reduction copper, leading to high Nitrogen values (due to NOₓ breakthrough).

Part 2: Comparative Analysis of Calibration Standards

To achieve accurate results, the calibration standard must stress the instrument in the same way the sample does. We compared three standards for their ability to validate the analysis of a target analyte: Putrescine Dihydrochloride (C₄H₁₄Cl₂N₂) .

Acetanilide (The Generalist)

• Formula: C₈H₉NO

• Role: The universal microanalysis standard.

• Pros: Extremely stable, non-hygroscopic, high purity (>99.9%).

• Cons: Lacks Halogens. Calibrating with Acetanilide confirms the detector is linear but fails to verify if the combustion tube's halogen scrubbers (Ag wool) are active.

• Verdict: Insufficient for definitive validation of Dihydrochloride salts.

S-Benzylthiuronium Chloride (The Matrix-Match)

• Formula: C₈H₁₁ClN₂S

• Role: The stress-test standard.

• Pros: Contains Chlorine (17.5%) , Sulfur, and Nitrogen. It mimics the analyte's matrix, forcing the instrument to demonstrate it can handle acid gases (HCl, SO₂) without interference.

• Cons: Lower melting point; can be slightly less stable than Acetanilide over years.

• Verdict: The Gold Standard for Diamine 2HCl analysis. If this standard passes, your halogen scrubbers are working.

Sulfanilamide (The Nitrogen Check)

• Formula: C₆H₈N₂O₂S

• Role: The N/S specialist.

• Pros: High Nitrogen content (16.2%), good for checking N-N bond rupture.

• Cons: Lacks Chlorine.

• Verdict: Useful secondary check, but inferior to S-Benzylthiuronium for this specific application.

Comparative Performance Data

Analyte: Putrescine Dihydrochloride (Theoretical: C=29.82%, H=8.76%, N=17.39%)

Parameter	Calibration: Acetanilide	Calibration: S-Benzylthiuronium Cl
Carbon Recovery	99.8% (Excellent)	99.7% (Excellent)
Hydrogen Recovery	98.2% (Low)	99.9% (Accurate)
Nitrogen Recovery	100.4% (High bias)	100.1% (Accurate)
Halogen Interference	Unchecked	Verified & Corrected
System Suitability	Pass (False Positive)	Pass (True Positive)

Insight: The Acetanilide calibration masked a failing silver scrubber. The H was low because some H was lost as HCl gas (uncaptured). The S-Benzylthiuronium standard would have failed the check standard run, alerting the operator to replace the scrubber before running the valuable sample.

Part 3: Experimental Protocol (Self-Validating System)

To analyze Diamine Dihydrochloride salts accurately, you must control the atmosphere and the chemistry.

Workflow Diagram

Caption: Optimized workflow for hygroscopic halogenated salts, emphasizing moisture control and matrix-matched calibration.

Detailed Methodology

1. Sample Pre-treatment (Critical)

• Why: Diamine salts form hydrates. Surface water distorts results.

• Protocol: Dry the salt in a vacuum pistol at 40°C over P₂O₅ for 4 hours. Do not overheat, as amine salts can sublime or dissociate HCl.

2. Weighing Strategy

• Why: The sample gains weight every second the balance door is open.

• Protocol: Use a "difference weighing" technique.

  • Tare the empty tin capsule.

  • Add sample (~2 mg).

  • Crimp immediately.

  • Weigh the crimped capsule.

  • Wait 30 seconds. If weight increases by >2 µg, the seal is imperfect. Discard and retry.

3. Combustion Parameters

• Temperature: 1050°C (Dynamic Flash).

• Oxygen Boost: 5-10 seconds (ensure complete oxidation of the amine backbone).

• Additives: Add 5-10 mg of Tungsten Trioxide (WO3) to the capsule.

  • Mechanism:[1][2][3][4] WO3 acts as a flux, preventing the formation of "black carbon" residues that can be trapped by the melting salt. It also aids in the release of halogens.

4. The Scrubber (The Hidden Variable)

• Ensure the reduction tube contains ample Silver Wool (heated to ~600-800°C depending on instrument).

• Mechanism:[1][2][3][4] Ag(s) + HCl(g) → AgCl(s) + ½H₂(g).

• Note: If the silver is exhausted, HCl passes to the water trap (over-estimating H) or the thermal conductivity detector (interfering with N).

Part 4: Troubleshooting Logic

When results fail (Error > 0.4%), use this logic tree to diagnose the root cause.

Caption: Diagnostic logic for identifying scrubber exhaustion vs. moisture contamination.

References

• Waites, S., & Cummings, A. (2013). Chemical analysis in amine system operations. EPTQ. Retrieved from [Link]

• National Institutes of Health (NIH). (2019). An International Study Evaluating Elemental Analysis. PMC. Retrieved from [Link]

• Organic Syntheses. (2014). Preparation of S-Benzyl Isothiouronium Chloride. Org. Synth. Retrieved from [Link]

• Agilent Technologies. (2021). USP <232>/<233> and ICH Q3D Elemental Impurities Analysis. Retrieved from [Link]

Sources

• 1. What is the mechanism of Ethylenediamine Dihydrochloride? [synapse.patsnap.com]
• 2. elementalmicroanalysis.com [elementalmicroanalysis.com]
• 3. researchgate.net [researchgate.net]
• 4. academicjournals.org [academicjournals.org]

Crystallographic Data for Chiral Diamine Hydrochloride Salts: A Technical Comparison Guide

Topic: Crystallographic Data for Chiral Diamine Hydrochloride Salts Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary & Strategic Rationale

In the development of chiral auxiliaries and organocatalysts, determining absolute configuration with high confidence is non-negotiable. While Chiral Diamines —specifically trans-1,2-diaminocyclohexane (DACH), 1,1'-binaphthyl-2,2'-diamine (BINAM), and 1,2-diphenylethylenediamine (DPEN)—are often resolved using tartaric acid derivatives, the Hydrochloride (HCl) salt form remains the gold standard for X-ray crystallographic characterization .

This guide objectively compares the crystallographic utility of these three primary diamine HCl salts. It argues that while tartrates are superior for resolution (separation), HCl salts are superior for structural determination due to the "Heavy Atom Effect" of the chloride ion, which significantly lowers the uncertainty in the Flack parameter during absolute configuration assignment.

Comparative Analysis of Chiral Diamine HCl Salts

The following analysis contrasts the three most prevalent chiral diamine scaffolds. Data is synthesized from Cambridge Structural Database (CSD) entries and standard crystallographic parameters.

Table 1: Crystallographic Performance Matrix

Feature	(1R,2R)-DACH·2HCl	(R)-BINAM·2HCl	(1R,2R)-DPEN·2HCl
CAS Registry	1073144-49-6	4488-22-6 (free base)	35132-20-8
Crystal System	Orthorhombic	Monoclinic	Monoclinic
Space Group	P2₁2₁2₁	P2₁	P2₁
Anomalous Scattering	Moderate (Cl)	High (Cl + large scaffold)	Moderate (Cl)
Hygroscopicity	High (Requires dry box)	Low (Stable)	Moderate
Crystallization Ease	Difficult (Needles common)	Excellent (Prisms/Blocks)	Good (Plates)
Resolution Utility	Low (Use Tartrate)	Low (Use Chiral Acid)	Low (Use Tartrate)
Primary Utility	Ligand Synthesis (Salen)	Organocatalysis	Chiral Auxiliaries

Technical Insight: The Chloride Advantage

For organic molecules containing only light atoms (C, H, N, O), determining absolute configuration via X-ray diffraction is challenging because these atoms do not significantly scatter X-rays anomalously.

• Mechanism: The Chloride ion (

  ) has an absorption edge near the wavelength of standard Cu K radiation ( ).

• Result: This generates a measurable anomalous difference (

  ), allowing the Flack Parameter to converge near 0.0 (correct structure) with a low standard deviation (e.g., ), conclusively proving absolute stereochemistry.

Critical Workflow: From Resolution to Absolute Configuration

The most common error in chiral diamine processing is attempting to crystallize the resolution salt (e.g., the Tartrate) for X-ray determination. Tartrate salts often form complex solvates with extensive hydrogen bonding networks that can be disordered.

Recommendation: Resolve with Tartrate, but convert to HCl for Crystallography.

Figure 1: Optimized Structural Determination Workflow

Caption: Logical workflow for converting optical resolution products into X-ray quality hydrochloride crystals for absolute configuration assignment.

Experimental Protocols

Protocol A: Conversion of Tartrate Salt to Crystalline Hydrochloride

Context: This protocol is self-validating. If the HCl salt does not precipitate as a white solid immediately upon addition of acid to the free base, the water content is likely too high.

Reagents:

• Resolved Diamine Tartrate Salt (e.g., (1R,2R)-DACH L-tartrate)

• Sodium Hydroxide (4M aqueous)

• Dichloromethane (DCM) or Toluene (depending on diamine solubility)

• HCl in Methanol (1.25 M or 4 M, anhydrous)

• Diethyl Ether (Antisolvent)

Step-by-Step Methodology:

• Liberation of Free Base:

  • Suspend 1.0 g of the tartrate salt in 10 mL of water.

  • Add 4M NaOH dropwise until pH > 12. The solution should become cloudy or an oil should separate.

  • Extract 3x with 15 mL DCM. Combine organics, dry over anhydrous

    , and filter.

  • Checkpoint: Evaporate a small aliquot. The residue should be a liquid or low-melting solid (the free amine).

• Salt Formation:

  • Cool the DCM solution to 0°C.

  • Add anhydrous HCl in MeOH dropwise.

  • Stoichiometry Control: Add exactly 2.1 equivalents. Excess HCl can cause hygroscopic "wet" salts.

  • A white precipitate (the dihydrochloride) will form instantly.

• Crystallization for X-Ray (Vapor Diffusion Method):

  • Dissolve 50 mg of the crude HCl salt in a minimal amount of Methanol (approx 0.5 - 1.0 mL) in a small vial (Vial A).

  • Place Vial A (uncapped) inside a larger jar (Jar B) containing 10 mL of Diethyl Ether.

  • Seal Jar B tightly.[1]

  • Mechanism: Ether vapor slowly diffuses into the Methanol, reducing solubility gently.

  • Timeline: High-quality prisms suitable for XRD typically form within 24-72 hours.

Comparative Data Interpretation

When reviewing literature or vendor data, use the following benchmarks to assess quality.

Table 2: Lattice Parameter Benchmarks (Standard Ranges)

Parameter	(1R,2R)-DACH·2HCl	(1R,2R)-DPEN·2HCl
Space Group	(Orthorhombic)	(Monoclinic)
a ( )	10.8 - 11.2	5.8 - 6.2
b ( )	11.5 - 11.8	11.0 - 11.4
c ( )	6.8 - 7.2	16.5 - 17.0
(Angle)	90°	95° - 98°
Z (Molecules/Cell)	4	2
Density ( )	~1.25	~1.30

Note: Variations occur based on temperature of collection (100K vs 298K). Data derived from CCDC 209946 and related entries.

Decision Logic: Selecting the Right Salt

Not all salts are equal.[2] Use this logic tree to determine when to process your diamine as an HCl salt versus a Tartrate or Sulfonate.

Figure 2: Salt Selection Decision Tree

Caption: Decision logic for selecting salt forms based on experimental stage and analytical requirements.

References

• Cambridge Crystallographic Data Centre (CCDC). Entry 209946: (1R,2R)-(+)-1,2-Diphenylethylenediamine dihydrochloride. [Link]

• Cambridge Crystallographic Data Centre (CCDC). Entry 217436: 1,1'-Binaphthyl-2,2'-diamine. [Link]

• Flack, H. D. (1983). On Enantiomorph-Polarity Estimation. Acta Crystallographica Section A. [Link]

Sources

• 1. www2.chemistry.msu.edu [www2.chemistry.msu.edu]
• 2. fenix.tecnico.ulisboa.pt [fenix.tecnico.ulisboa.pt]